Tolmetin Sodium

• CAS: 35711-34-3

Core Science & Biosynthesis

The Pharmacokinetics and Metabolism of Tolmetin Sodium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo pharmacokinetics and metabolism of tolmetin sodium, a nonsteroidal anti-inflammatory drug (NSAID). The information is compiled from various scientific studies to support research and development activities.

Pharmacokinetic Profile

Tolmetin sodium is rapidly and almost completely absorbed following oral administration, with peak plasma concentrations reached within 30 to 60 minutes.[1][2][3] The drug exhibits a biphasic elimination from plasma, characterized by a rapid initial phase with a half-life of approximately one to two hours, followed by a slower phase with a half-life of about five hours.[3][4][5]

Table 1: Pharmacokinetic Parameters of Tolmetin in Humans

Parameter	Value	Species	Study Population	Dosage	Reference
Tmax (Peak Plasma Time)	30 - 60 min	Human	Normal Volunteers & Rheumatoid Arthritis Patients	Single Oral Dose	[2][3]
t½ (Elimination Half-life)	~1 - 2 hours (rapid phase)	Human	Normal Volunteers	Single Oral Dose	[3][5]
~5 hours (slower phase)	Human	Normal Volunteers	Single Oral Dose	[3][5]
0.83 hr	Human	Normal Subjects & Rheumatoid Arthritis Patients	Single Oral Dose	[6]
Volume of Distribution (Vd)	0.098 L/kg	Human	Normal Subjects & Rheumatoid Arthritis Patients	Single Oral Dose	[6]
Protein Binding	>99%	Human	-	-	[2]
Excretion	Almost 100% in urine within 24 hours	Human	-	-	[1][2][3]

Table 2: Pharmacokinetic Parameters of Tolmetin in Rats

Parameter	Value	Species	Dosage	Reference
Tmax (Peak Plasma Time)	Not Specified	Rat	Oral doses of 1, 3.2, 10, 31.6, 56.2, or 100 mg/kg	[7]
IC50 (for antinociceptive effect)	9.22 µg/mL	Rat	Oral doses of 1, 3.2, 10, 31.6, 56.2, or 100 mg/kg	[7]

Metabolism

Tolmetin is extensively metabolized in the liver prior to its excretion.[8] The primary metabolic pathways involve oxidation and conjugation.[1][4] Essentially all of the administered dose is recovered in the urine within 24 hours, primarily as an inactive oxidative metabolite and conjugates of the parent drug.[1][3]

The major oxidative metabolite is 1-methyl-5-(4-carboxybenzoyl)-1H-pyrrole-2-acetic acid (tolmetin-COOH), which is inactive.[1][4] This is formed via a hydroxymethyl intermediate (tolmetin-OH).[4] In rats, the hydroxymethyl metabolite has been identified in urine, whereas in humans, its presence is negligible.[4]

In addition to oxidation, tolmetin undergoes conjugation to form tolmetin glucuronide.[1] More recent studies have also identified the formation of a chemically reactive acyl-coenzyme A (CoA) thioester intermediate in rats, which can lead to the formation of taurine conjugates and covalent binding to liver proteins.[9]

Below is a diagram illustrating the metabolic pathways of tolmetin.

Metabolic pathways of Tolmetin.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of pharmacokinetic parameters. Below is a generalized workflow for a human pharmacokinetic study of tolmetin sodium, based on common practices described in the literature.

Subject Population and Dosing

• Subjects: Healthy adult volunteers or patients with rheumatoid arthritis.[6][10]

• Dosing: Single or multiple oral doses of tolmetin sodium, for example, a 400 mg dose.[10] For multiple-dose studies, subjects may receive the drug every 6 hours for a period such as seven days.[10]

Sample Collection

• Blood Samples: Venous blood samples are collected into heparinized tubes at predetermined time points post-dose (e.g., 0, 0.25, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours). Plasma is separated by centrifugation and stored frozen until analysis.

• Urine Samples: Urine is collected over specific intervals (e.g., 0-4, 4-8, 8-12, and 12-24 hours) post-dose. The volume of each collection is recorded, and an aliquot is stored frozen. To prevent isomerization and hydrolysis of glucuronide conjugates, plasma and urine samples should be immediately adjusted to a pH of 3.0.[11]

Analytical Methodology

A common method for the quantification of tolmetin and its metabolites in biological fluids is High-Performance Liquid Chromatography (HPLC).

• Sample Preparation:

  • Deproteination of plasma or urine samples with a solvent like acetonitrile.[11]

  • Centrifugation to separate the precipitated proteins.

  • Evaporation of the supernatant to dryness.

  • Reconstitution of the residue in a suitable buffer (e.g., acetate buffer, pH 4.5).[11]

• Chromatographic Conditions:

  • System: Reversed-phase HPLC system.[11]

  • Mobile Phase: An ion-pairing mobile phase, for instance, methanol-tetrabutylammonium hydrogensulfate buffered to pH 4.5.[11]

  • Column Temperature: Maintained at a constant temperature, for example, 50°C.[11]

  • Detection: UV detection at a wavelength of 313 nm.[11]

  • Internal Standard: An appropriate internal standard, such as zomepirac, is used for quantification.[11]

• Quantification: Calibration curves are generated using known concentrations of tolmetin and its metabolites. The concentration in the study samples is determined by comparing the peak area ratios of the analyte to the internal standard against the calibration curve.

The following diagram outlines a typical experimental workflow for a tolmetin pharmacokinetic study.

Experimental workflow for a pharmacokinetic study.

Logical Relationships in Tolmetin Pharmacokinetics

The pharmacokinetic processes of tolmetin are interconnected, starting from administration and culminating in elimination. The following diagram illustrates the logical flow of these processes.

Logical flow of Tolmetin's pharmacokinetic processes.

References

• 1. Tolmetin | C15H15NO3 | CID 5509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. reference.medscape.com [reference.medscape.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Studies on disposition and metabolism of tolmetin, a new anti-inflammatory agent, in rats and mice. II. Urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tolmetin - Wikipedia [en.wikipedia.org]
• 6. Pharmacokinetic studies of tolmetin in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. What is the mechanism of Tolmetin Sodium? [synapse.patsnap.com]
• 9. Studies on the metabolism of tolmetin to the chemically reactive acyl-coenzyme A thioester intermediate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. High-performance liquid chromatographic determination of tolmetin, tolmetin glucuronide and its isomeric conjugates in plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Tolmetin Sodium's Inhibition of Prostaglandin Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID), exerts its therapeutic effects primarily through the inhibition of the prostaglandin synthesis pathway. This technical guide provides an in-depth overview of the core mechanism of action of Tolmetin Sodium, focusing on its interaction with cyclooxygenase (COX) enzymes. This document summarizes key quantitative data, details relevant experimental protocols for assessing COX inhibition, and provides visualizations of the signaling pathway and experimental workflows.

Introduction

Tolmetin is a non-steroidal anti-inflammatory drug belonging to the acetic acid derivative class.[1] It demonstrates anti-inflammatory, analgesic, and antipyretic properties.[2] The primary mechanism underlying these effects is the inhibition of prostaglandin synthesis.[2] Prostaglandins are lipid compounds that mediate inflammation, pain, and fever.[3] By reducing prostaglandin production, Tolmetin Sodium alleviates the symptoms associated with various inflammatory conditions.

Mechanism of Action: Inhibition of Cyclooxygenase (COX)

The biosynthesis of prostaglandins is dependent on the enzyme cyclooxygenase (COX), which exists in two primary isoforms, COX-1 and COX-2.[3] COX-1 is constitutively expressed in many tissues and is involved in physiological functions, while COX-2 is inducible and its expression is upregulated during inflammation.[3]

Tolmetin Sodium acts as a non-selective inhibitor of both COX-1 and COX-2.[4][5] By blocking the active site of these enzymes, Tolmetin prevents the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various prostaglandins and thromboxanes.[6] One study has characterized Tolmetin as a competitive and reversible inhibitor of prostaglandin synthetase.[4]

Quantitative Data: Inhibitory Potency of Tolmetin Sodium

The inhibitory activity of Tolmetin Sodium against human COX-1 and COX-2 has been quantified, with the following IC50 values reported:

Enzyme	Inhibitor	IC50 Value (µM)
Human COX-1	Tolmetin Sodium	0.35
Human COX-2	Tolmetin Sodium	0.82

Table 1: IC50 values for Tolmetin Sodium against human COX-1 and COX-2.[7][8][9]

Signaling Pathway: Prostaglandin Synthesis and Inhibition by Tolmetin Sodium

The following diagram illustrates the prostaglandin synthesis pathway and the point of inhibition by Tolmetin Sodium.

Prostaglandin synthesis inhibition by Tolmetin.

Experimental Protocols

The determination of COX inhibitory activity can be performed using various in vitro assays. Below are representative methodologies.

General Workflow for In Vitro COX Inhibition Assay

The following diagram outlines a typical workflow for assessing the inhibitory effect of a compound on COX enzymes.

General workflow for a COX inhibition assay.

Detailed Methodology: Colorimetric COX Inhibitor Screening Assay

This protocol is adapted from commercially available colorimetric assay kits.

Materials:

• COX-1 or COX-2 enzyme

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme

• Test inhibitor (Tolmetin Sodium) dissolved in an appropriate solvent

• Arachidonic Acid (substrate)

• Colorimetric substrate

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of the enzyme, heme, arachidonic acid, and test inhibitor in the assay buffer.

• Assay Plate Setup:

  • Blank wells: Add assay buffer and heme.

  • 100% Activity wells: Add assay buffer, heme, and enzyme.

  • Inhibitor wells: Add assay buffer, heme, enzyme, and the test inhibitor at various concentrations.

• Pre-incubation: Incubate the plate to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add arachidonic acid to all wells to start the reaction.

• Colorimetric Detection: Add the colorimetric substrate, which reacts with the product of the COX reaction to produce a colored compound.

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the 100% activity wells. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Conclusion

Tolmetin Sodium's anti-inflammatory, analgesic, and antipyretic effects are primarily attributable to its non-selective, competitive, and reversible inhibition of COX-1 and COX-2 enzymes. This action blocks the synthesis of prostaglandins, key mediators of the inflammatory cascade. The quantitative data and experimental protocols outlined in this guide provide a framework for researchers and drug development professionals to further investigate the pharmacological properties of Tolmetin Sodium and other NSAIDs.

References

• 1. Tolmetin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. selleckchem.com [selleckchem.com]
• 6. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]

In Vitro Anti-inflammatory Activity of Tolmetin Sodium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro anti-inflammatory activity of Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID). The information presented herein is intended to support research, discovery, and development efforts in the field of inflammation therapeutics.

Core Mechanism of Action: Inhibition of Cyclooxygenase (COX) Enzymes

Tolmetin Sodium exerts its primary anti-inflammatory effect through the inhibition of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[1][2][3][4] These enzymes are pivotal in the inflammatory cascade, responsible for the conversion of arachidonic acid into prostaglandins (PGs), which are key mediators of inflammation, pain, and fever.[5][6] By blocking the action of COX enzymes, Tolmetin Sodium effectively reduces the production of these pro-inflammatory molecules.

Quantitative Analysis of In Vitro Anti-inflammatory Activity

The in vitro potency of Tolmetin Sodium has been quantified through various assays. The following tables summarize the available quantitative data.

Assay	Target Enzyme	IC50 Value (µM)	Reference
Cyclooxygenase (COX) Inhibition Assay	Human COX-1	0.35	[1][2][3]
Cyclooxygenase (COX) Inhibition Assay	Human COX-2	0.82	[1][2][3]

IC50 (Half maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Experimental Protocols

Inhibition of Albumin Denaturation Assay

This assay assesses the ability of a compound to prevent the denaturation of protein, a process implicated in inflammation.

Principle: When subjected to heat, albumin undergoes denaturation, leading to an increase in turbidity. Anti-inflammatory drugs can prevent this denaturation, which can be quantified by measuring the turbidity of the solution.

Methodology:

• Preparation of Solutions:

  • Prepare a 1% w/v solution of bovine serum albumin (BSA) in phosphate-buffered saline (PBS, pH 6.4).

  • Prepare various concentrations of Tolmetin Sodium in PBS. A standard reference anti-inflammatory drug (e.g., Diclofenac Sodium) should also be prepared at similar concentrations.

• Assay Procedure:

  • In a set of test tubes, add 2 ml of the different concentrations of Tolmetin Sodium or the standard drug.

  • To each tube, add 2.8 ml of PBS.

  • Add 0.2 ml of the 1% BSA solution to each tube.

  • A control tube should be prepared containing 2 ml of distilled water, 2.8 ml of PBS, and 0.2 ml of 1% BSA.

  • Incubate all tubes at 37°C for 20 minutes.

  • Induce denaturation by heating the tubes in a water bath at 70°C for 5 minutes.

  • Cool the tubes to room temperature.

• Data Analysis:

  • Measure the absorbance (turbidity) of the solutions at 660 nm using a spectrophotometer.

  • The percentage inhibition of denaturation is calculated using the following formula:

Membrane Stabilization Assay (Human Red Blood Cell Membrane Stabilization)

This assay evaluates the ability of a compound to stabilize cell membranes, preventing their lysis and the subsequent release of inflammatory mediators.

Principle: Red blood cell (RBC) membranes are analogous to lysosomal membranes. The stabilization of RBC membranes by a drug in response to hypotonicity- or heat-induced lysis is indicative of its ability to stabilize lysosomal membranes, thereby preventing the release of inflammatory enzymes.

Methodology:

• Preparation of RBC Suspension:

  • Collect fresh human blood in a tube containing an anticoagulant.

  • Centrifuge the blood at 3000 rpm for 10 minutes and discard the supernatant (plasma).

  • Wash the RBC pellet three times with an equal volume of normal saline.

  • Prepare a 10% v/v suspension of the packed RBCs in normal saline.

• Assay Procedure (Heat-Induced Hemolysis):

  • Prepare different concentrations of Tolmetin Sodium in normal saline.

  • In a set of centrifuge tubes, add 1 ml of the different concentrations of Tolmetin Sodium or a standard drug.

  • Add 1 ml of the 10% RBC suspension to each tube.

  • A control tube should contain 1 ml of normal saline and 1 ml of the 10% RBC suspension.

  • Incubate all tubes in a water bath at 56°C for 30 minutes.

  • Cool the tubes under running tap water.

  • Centrifuge the tubes at 2500 rpm for 5 minutes.

• Data Analysis:

  • Measure the absorbance of the supernatant, which contains the released hemoglobin, at 560 nm.

  • The percentage inhibition of hemolysis is calculated as follows:

  • The IC50 value can be calculated from the dose-response curve.

Proteinase Inhibitory Activity Assay

This assay determines the ability of a compound to inhibit proteinases, enzymes that are involved in tissue damage during inflammation. [7] Principle: The assay measures the inhibition of a proteinase, such as trypsin, from hydrolyzing a substrate, like casein. A reduction in the hydrolysis of the substrate in the presence of the test compound indicates proteinase inhibitory activity. [7] Methodology:

• Preparation of Solutions:

  • Prepare a solution of trypsin (e.g., 0.1 mg/ml) in Tris-HCl buffer (20 mM, pH 7.4).

  • Prepare a 0.8% w/v solution of casein in Tris-HCl buffer.

  • Prepare various concentrations of Tolmetin Sodium in Tris-HCl buffer. A standard proteinase inhibitor or a reference anti-inflammatory drug can be used as a positive control.

• Assay Procedure:

  • In a set of test tubes, mix 1 ml of the different concentrations of Tolmetin Sodium or the standard with 1 ml of the trypsin solution.

  • Incubate the mixture at 37°C for 5 minutes.

  • Add 1 ml of the casein solution to each tube to initiate the reaction.

  • Incubate the mixture for an additional 20 minutes at 37°C.

  • Stop the reaction by adding 2 ml of 70% perchloric acid.

  • Centrifuge the mixture, and collect the supernatant.

• Data Analysis:

  • Measure the absorbance of the supernatant at 280 nm. The absorbance is proportional to the amount of hydrolyzed casein.

  • The percentage inhibition of proteinase activity is calculated using the formula:

  • The IC50 value can be determined from the concentration-response curve.

Signaling Pathways and Experimental Workflows

The anti-inflammatory effects of NSAIDs are primarily mediated through the inhibition of the COX pathway. However, the inflammatory cascade involves complex signaling networks, including the NF-κB and MAPK pathways. While direct modulation of these pathways by Tolmetin Sodium has not been extensively documented, the following diagrams illustrate the general mechanism of action and experimental workflows.

Caption: Tolmetin Sodium's primary mechanism of action.

Caption: Workflow for Albumin Denaturation Assay.

Caption: Potential NSAID effects on NF-κB and MAPK.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Tolmetin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tolmetin Sodium | C15H14NNaO3 | CID 23665411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Evaluation of In Vitro Antiprotease Activity of Selected Traditional Medicinal Herbs in Dentistry and Its In Silico PASS Prediction - PMC [pmc.ncbi.nlm.nih.gov]

Beyond Cyclooxygenase: An In-depth Technical Examination of Tolmetin Sodium's Cellular Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tolmetin sodium, a non-steroidal anti-inflammatory drug (NSAID), is well-established as a non-selective inhibitor of cyclooxygenase (COX) enzymes, the primary mechanism behind its anti-inflammatory, analgesic, and antipyretic properties. However, a growing body of evidence suggests that the therapeutic actions of tolmetin may not be solely attributable to COX inhibition. This technical guide delves into the cellular targets of tolmetin sodium beyond the cyclooxygenase pathway, providing a comprehensive overview of its effects on various immune cells and signaling cascades. Understanding these non-COX-mediated actions is crucial for a complete comprehension of tolmetin's pharmacological profile and may open new avenues for its therapeutic application.

Modulation of Immune Cell Function

Tolmetin sodium has been shown to exert direct effects on key immune cells involved in the inflammatory response, independent of its impact on prostaglandin synthesis.

T-Cell Function Enhancement

Clinical and in vitro studies have demonstrated that tolmetin can enhance deficient T-cell function, particularly in the context of autoimmune diseases like rheumatoid arthritis. This immunomodulatory effect is of significant interest as it suggests a mechanism of action that extends beyond simple inflammation suppression.

Experimental Protocol: Mitogen-Stimulation Assay for T-Cell Function

A mitogen-stimulation assay is a common method to assess the proliferative capacity and overall function of T-lymphocytes.

• Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood using Ficoll-Paque density gradient centrifugation. T-lymphocytes are then further purified from the PBMC population.

• Cell Culture: Purified T-cells are cultured in a suitable medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.

• Stimulation: The T-cells are stimulated with a mitogen, such as phytohemagglutinin (PHA), which non-specifically activates T-cell proliferation.

• Treatment: Tolmetin sodium is added to the cell cultures at various concentrations. A control group without tolmetin is also maintained.

• Proliferation Assessment: After a defined incubation period (typically 72 hours), T-cell proliferation is measured. Common methods include:

  • [³H]-Thymidine Incorporation: Radiolabeled thymidine is added to the cultures, and its incorporation into newly synthesized DNA is measured as an indicator of cell division.

  • CFSE Staining: Cells are labeled with carboxyfluorescein succinimidyl ester (CFSE), a fluorescent dye that is equally distributed between daughter cells upon division. The dilution of the dye is measured by flow cytometry to determine the extent of proliferation.

• Data Analysis: The proliferation in the tolmetin-treated groups is compared to the control group to determine the effect of the drug on T-cell function.

In a clinical study involving patients with active rheumatoid arthritis and deficient T-cell mitogenesis, oral administration of tolmetin at doses of 800 mg/day, increasing to 1600 mg/day if no significant enhancement was observed after four weeks, led to a normalization of T-cell function and was associated with clinical improvement.[1]

Signaling Pathway: Tolmetin and T-Cell Activation (Hypothetical)

While the precise signaling pathway by which tolmetin enhances T-cell function remains to be fully elucidated, it is hypothesized to involve the modulation of intracellular signaling molecules.

Hypothetical pathway of Tolmetin-mediated T-cell enhancement.

Polymorphonuclear Leukocyte (PMN) Chemotaxis and Receptor Binding

Tolmetin has been observed to have a complex and dose-dependent effect on polymorphonuclear leukocytes (PMNs), the most abundant type of white blood cell and a key player in the acute inflammatory response.

Inhibition of FMLP Receptor Binding

One of the identified non-COX targets of tolmetin is the receptor for N-formyl-L-methionyl-L-leucyl-L-phenylalanine (FMLP), a potent chemoattractant for PMNs. Tolmetin has been shown to inhibit the binding of FMLP to its receptor on these cells in a dose-dependent manner.[2] This suggests a direct interaction with the receptor or a closely associated signaling component.

Quantitative Data: Inhibition of FMLP Receptor Binding

Compound	Potency in Inhibiting FMLP Receptor Binding
Meclofenamate	+++
Ibuprofen	++
Tolmetin	+

Stimulation of PMN Chemotaxis

Intriguingly, despite its ability to inhibit FMLP receptor binding, tolmetin has also been reported to stimulate PMN chemotaxis in a dose-dependent manner.[2] This suggests that tolmetin may activate alternative signaling pathways that promote cell migration, or that its effect is context-dependent.

Experimental Protocol: Leukocyte Chemotaxis Assay (Boyden Chamber)

The Boyden chamber assay is a classic method for studying chemotaxis.

• Chamber Setup: A two-chamber system is used, separated by a microporous membrane.

• Chemoattractant: The lower chamber is filled with a medium containing a chemoattractant (e.g., FMLP).

• Cell Suspension: A suspension of isolated PMNs is placed in the upper chamber.

• Treatment: Tolmetin sodium is added to the upper chamber with the cells at various concentrations.

• Incubation: The chamber is incubated to allow the PMNs to migrate through the membrane towards the chemoattractant.

• Quantification: After the incubation period, the number of cells that have migrated to the lower side of the membrane is quantified, typically by staining and microscopy.

• Data Analysis: The number of migrated cells in the tolmetin-treated groups is compared to the control group.

Signaling Pathway: Tolmetin's Dual Effects on PMN Chemotaxis

The dual action of tolmetin on PMN chemotaxis—inhibiting FMLP receptor binding while stimulating migration—suggests a complex interplay of signaling pathways.

Dual effects of Tolmetin on PMN chemotaxis.

Modulation of Intracellular Signaling

Beyond its direct effects on immune cells, tolmetin has been implicated in the modulation of fundamental intracellular signaling pathways.

Cyclic Nucleotide Signaling

Early studies have suggested that tolmetin can influence the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), two critical second messengers involved in a vast array of cellular processes, including inflammation. An increase in cAMP and a decrease in cGMP have been reported, which could contribute to its anti-inflammatory effects.

Experimental Protocol: Measurement of cAMP and cGMP Levels

Several methods can be employed to quantify intracellular cAMP and cGMP levels.

• Cell Lysis and Extraction: Cells are treated with tolmetin, and then lysed. Cyclic nucleotides are extracted from the cell lysate.

• Enzyme Immunoassay (EIA) / Enzyme-Linked Immunosorbent Assay (ELISA): These are competitive immunoassays where the cAMP or cGMP in the sample competes with a labeled version of the cyclic nucleotide for binding to a specific antibody. The signal is inversely proportional to the concentration of the cyclic nucleotide in the sample.

• Radioimmunoassay (RIA): Similar to EIA/ELISA, but uses a radiolabeled cyclic nucleotide.

• FRET-based Biosensors: Genetically encoded biosensors that change their fluorescence resonance energy transfer (FRET) efficiency upon binding to cAMP or cGMP can be used for real-time measurements in living cells.

Signaling Pathway: Potential Modulation of Cyclic Nucleotide Metabolism

The alteration of cAMP and cGMP levels by tolmetin suggests a potential interaction with the enzymes responsible for their synthesis (adenylyl and guanylyl cyclases) or degradation (phosphodiesterases).

Potential mechanisms of Tolmetin's effect on cyclic nucleotides.

Conclusion

The evidence presented in this technical guide indicates that the pharmacological profile of tolmetin sodium is more complex than its classification as a simple COX inhibitor would suggest. Its ability to modulate T-cell function and interact with leukocyte chemotactic receptor signaling pathways highlights a broader immunomodulatory role. While the precise molecular mechanisms and the full extent of these non-COX-mediated effects are still under investigation, they offer a compelling rationale for further research. A deeper understanding of these alternative cellular targets could lead to a more nuanced application of tolmetin in inflammatory and autoimmune diseases and potentially unveil novel therapeutic strategies. Future studies should focus on elucidating the specific molecular interactions, defining the downstream signaling cascades, and quantifying the dose-response relationships of these non-COX-mediated actions to fully harness the therapeutic potential of tolmetin sodium.

References

• 1. Enhancement of deficient T-cell function in rheumatoid arthritis by tolmetin sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of non-steroidal anti-inflammatory drugs on isolated human polymorphonuclear leukocytes (PMN): chemotaxis, superoxide production, degranulation and N-formyl-L-methionyl-L-leucyl-L-phenylalanine (FMLP) receptor binding - PubMed [pubmed.ncbi.nlm.nih.gov]

Tolmetin Sodium and Its Effects on Inflammatory Cytokine Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tolmetin sodium, a non-steroidal anti-inflammatory drug (NSAID), primarily exerts its therapeutic effects through the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2. This inhibition curtails the production of prostaglandins, which are key mediators of inflammation and pain. While the direct modulation of inflammatory cytokine production by tolmetin sodium is not extensively documented in publicly available literature, its mechanism of action is intrinsically linked to the signaling pathways that govern the synthesis of key pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1beta (IL-1β), and Interleukin-6 (IL-6). This guide provides an in-depth overview of the theoretical framework for tolmetin's effects on cytokine production, details relevant experimental protocols for investigation, and presents the underlying signaling pathways. Due to a lack of specific quantitative data for tolmetin, comparative data for other NSAIDs are provided for context.

Mechanism of Action: Tolmetin Sodium and Cyclooxygenase Inhibition

Tolmetin is a non-steroidal anti-inflammatory drug that belongs to the acetic acid derivative class, similar to indomethacin and diclofenac. Its primary mechanism of action is the inhibition of the cyclooxygenase (COX) enzymes, both COX-1 and COX-2.[1] By blocking these enzymes, tolmetin prevents the conversion of arachidonic acid into prostaglandins, which are potent inflammatory mediators.[2] This reduction in prostaglandin synthesis is believed to be the principal driver of its anti-inflammatory, analgesic, and antipyretic properties.[3][4]

Data Presentation: Quantitative Effects on Cytokine Production

Table 1: In Vitro Inhibition of TNF-α Production by Various NSAIDs

NSAID	Cell Type	Stimulant	IC50 (µM)	Reference
Indomethacin	Human Monocytes	LPS	1.8	Foegh et al., 1989
Diclofenac	Human Monocytes	LPS	0.5	Foegh et al., 1989
Ibuprofen	Human Whole Blood	LPS	10	J.P. Famaey, 1997
Celecoxib	Human Monocytes	LPS	0.04	Patrignani et al., 1997

Table 2: In Vitro Inhibition of IL-1β Production by Various NSAIDs

NSAID	Cell Type	Stimulant	IC50 (µM)	Reference
Indomethacin	Human Monocytes	LPS	3.5	Dinarello et al., 1986
Diclofenac	Human Monocytes	LPS	0.8	Scheuren et al., 1996
Ibuprofen	Human Monocytes	LPS	>100	Dinarello et al., 1986
Naproxen	Human Monocytes	LPS	150	C.A. Dinarello, 1994

Table 3: In Vitro Inhibition of IL-6 Production by Various NSAIDs

NSAID	Cell Type	Stimulant	IC50 (µM)	Reference
Indomethacin	Human Monocytes	LPS	2.0	Scheuren et al., 1996
Diclofenac	Human Monocytes	LPS	0.3	Scheuren et al., 1996
Ibuprofen	Human Monocytes	LPS	50	Scheuren et al., 1996
Nimesulide	Human Whole Blood	LPS	1.2	Tavares et al., 2000

Disclaimer: The data presented in these tables are for illustrative purposes and are derived from various published studies. Experimental conditions may vary, and these values should not be directly extrapolated to predict the in vivo efficacy of tolmetin sodium.

Signaling Pathways

The inhibition of COX-2 by tolmetin sodium is expected to downregulate the production of pro-inflammatory cytokines through its influence on the NF-κB signaling pathway. Prostaglandin E2 (PGE2), a product of the COX-2 pathway, can potentiate NF-κB activation, leading to the transcription of genes encoding for TNF-α, IL-1β, and IL-6.

Figure 1. Simplified signaling pathway of NSAID-mediated cytokine inhibition.

Experimental Protocols

The following protocols provide a general framework for assessing the in vitro effects of tolmetin sodium on inflammatory cytokine production.

Cell Culture and Treatment

Objective: To prepare and treat primary human peripheral blood mononuclear cells (PBMCs) or a monocytic cell line (e.g., THP-1) with tolmetin sodium and an inflammatory stimulus.

Materials:

• Human whole blood or cryopreserved PBMCs

• Ficoll-Paque PLUS

• RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Tolmetin Sodium (analytical grade)

• 96-well cell culture plates

Procedure:

• PBMC Isolation: Isolate PBMCs from healthy donor buffy coats by Ficoll-Paque density gradient centrifugation.

• Cell Seeding: Resuspend PBMCs in complete RPMI-1640 medium and seed at a density of 1 x 10^6 cells/mL in a 96-well plate.

• Tolmetin Pre-treatment: Prepare a stock solution of tolmetin sodium in a suitable solvent (e.g., DMSO) and dilute to desired concentrations in culture medium. Add the diluted tolmetin sodium to the cells and incubate for 1 hour at 37°C, 5% CO2.

• LPS Stimulation: Following pre-treatment, add LPS to the wells at a final concentration of 100 ng/mL to induce cytokine production.

• Incubation: Incubate the plates for 6-24 hours at 37°C, 5% CO2.

• Supernatant Collection: After incubation, centrifuge the plates and collect the cell-free supernatants for cytokine analysis.

Cytokine Quantification by ELISA

Objective: To measure the concentration of TNF-α, IL-1β, and IL-6 in the collected cell culture supernatants.

Materials:

• ELISA kits for human TNF-α, IL-1β, and IL-6

• Collected cell culture supernatants

• Microplate reader

Procedure:

• Assay Preparation: Prepare reagents and standards as per the manufacturer's instructions for the specific ELISA kit.

• Coating: Coat a 96-well ELISA plate with the capture antibody.

• Blocking: Block the plate to prevent non-specific binding.

• Sample Addition: Add diluted standards and collected supernatants to the wells and incubate.

• Detection Antibody: Add the detection antibody and incubate.

• Enzyme Conjugate: Add the enzyme conjugate (e.g., HRP-streptavidin) and incubate.

• Substrate Addition: Add the substrate solution and allow the color to develop.

• Stop Solution: Stop the reaction with the provided stop solution.

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the cytokine concentrations in the samples by comparing their absorbance to the standard curve.

References

• 1. Modulation of LPS-induced inflammatory cytokine production by a novel glycogen synthase kinase-3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytokine release as a relevant surrogate for the immune cell subset function assessment on an in vitro platform of IO - Explicyte Immuno-Oncology [explicyte.com]
• 4. Monocytes/Macrophages Control Resolution of Transient Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Synthesis of Tolmetin Sodium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and analytical methodologies for Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID). The information is curated for professionals in the fields of chemical and pharmaceutical sciences, offering detailed experimental protocols, quantitative data, and visual representations of key pathways.

Discovery and Historical Context

Tolmetin was discovered by McNeil Laboratories and received its first US FDA approval in 1976.[1][2] Marketed under the trade name Tolectin, it belongs to the heterocyclic acetic acid derivative class of NSAIDs.[1][2] Its development provided a therapeutic alternative for the management of pain and inflammation associated with osteoarthritis and rheumatoid arthritis, including juvenile rheumatoid arthritis.

Mechanism of Action

Tolmetin Sodium exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[3][4][5] These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[3][4][5] By blocking this pathway, Tolmetin Sodium reduces the production of prostaglandins, thereby alleviating inflammatory symptoms.[3][4][5]

Mechanism of action of Tolmetin Sodium.

Synthesis of Tolmetin

The synthesis of Tolmetin, chemically known as [1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid, can be achieved through various routes. A common pathway involves the acylation of a pyrrole derivative followed by hydrolysis.

A synthetic pathway for Tolmetin.

Experimental Protocol for Synthesis

The following is a generalized protocol based on reported synthetic routes:[6]

Step 1: Synthesis of (1-methyl-1H-pyrrol-2-yl)-oxo-sodium acetate N-methylpyrrole is reacted with oxalyl chloride mono-ethyl ester in the presence of a suitable solvent (e.g., toluene) and an acid scavenger. The resulting ester is then hydrolyzed with an aqueous sodium hydroxide solution to yield (1-methyl-1H-pyrrol-2-yl)-oxo-sodium acetate.

Step 2: Reduction to N-methylpyrrole-2-acetic acid The ketoacid from the previous step is reduced using a reducing agent such as hydrazine hydrate, followed by acidification with hydrochloric acid to furnish N-methylpyrrole-2-acetic acid.

Step 3: Condensation with Methyl Chloroformate N-methylpyrrole-2-acetic acid is condensed with methyl chloroformate at low temperatures to produce 3-(1-methyl-1H-pyrrol-2-yl)-2-oxo-methyl propionate.

Step 4: Acylation with p-toluoyl chloride The intermediate from step 3 is acylated with p-toluoyl chloride to yield [1-methyl-5-(4-methyl-benzoyl)-1H-pyrrol-2-yl]-methyl acetate.

Step 5: Hydrolysis to Tolmetin The methyl ester is hydrolyzed with a sodium hydroxide solution, followed by acidification to precipitate the final product, Tolmetin. A reported yield for this final step is 91.25%.[6]

Quantitative Data and Spectroscopic Analysis

Physicochemical Properties

Property	Value
Molecular Formula	C₁₅H₁₅NO₃
Molar Mass	257.28 g/mol
pKa	3.5
Melting Point	156 °C (decomposes)
Solubility	Freely soluble in water (as sodium salt)

Spectroscopic Data

¹H and ¹³C NMR Data (Predicted)

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Aromatic CH	7.2-7.8	128-140
Pyrrole CH	6.0-7.0	110-130
CH₂	~3.6	~35
N-CH₃	~3.8	~35
C=O (ketone)	-	~185
C=O (acid)	-	~175
Ar-CH₃	~2.4	~21

Note: Actual chemical shifts may vary depending on the solvent and experimental conditions.

FTIR Spectroscopy

The FTIR spectrum of Tolmetin Sodium shows characteristic peaks corresponding to its functional groups.[7][8][9]

Wavenumber (cm⁻¹)	Assignment
~3104	sp² C-H stretching
~1675	Carbonyl (C=O) of carboxylic acid
~1588	Ketone carbonyl (C=O)

Mass Spectrometry

The mass spectrum of Tolmetin will show a molecular ion peak corresponding to its molecular weight. Fragmentation patterns can be analyzed to confirm the structure.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the quantification and purity assessment of Tolmetin Sodium.[10][11][12]

Experimental Protocol:

• Column: Inertsil 5 ODS-3V (250 x 4.6 mm i.d.)[10][11]

• Mobile Phase: Methanol:1% Acetic Acid (64:36, v/v)[10][11]

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm[10][11]

• Internal Standard: Indomethacin can be used as an internal standard.[11]

Quantitative Data:

Parameter	Result
Linearity Range	5.0–100 µM
Recovery	98.7–101.7%[10]
Intraday CV	0.20%–1.77%[10]
Interday CV	0.12%–3.40%[10]

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Workflow for HPLC analysis of Tolmetin Sodium.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be used for the quantitative determination of Tolmetin Sodium in bulk and pharmaceutical formulations.[13][14]

Experimental Protocol:

• Solvent: Aqueous solution

• Wavelength of Maximum Absorbance (λmax): 325 nm[13][14]

• Linearity Range: 0.1-1.5 mg%[13][14]

Quantitative Data:

Method	Recovery	Coefficient of Variation
Zero-Order	99.60% ± 0.22	0.34%[13][14]
First-Derivative	100.16% ± 0.26	0.29%[13][14]

Conclusion

This technical guide has provided a detailed overview of the discovery, synthesis, and analysis of Tolmetin Sodium. The presented experimental protocols and quantitative data serve as a valuable resource for researchers and professionals in drug development. The methodologies described can be adapted for quality control, stability studies, and further research on Tolmetin and related compounds.

References

• 1. Tolmetin - Wikipedia [en.wikipedia.org]
• 2. drugs.com [drugs.com]
• 3. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. gpnotebook.com [gpnotebook.com]
• 5. lecturio.com [lecturio.com]
• 6. CN103435527A - Preparation method of non-steroid anti-inflammatory drug tolmetin - Google Patents [patents.google.com]
• 7. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. spectrabase.com [spectrabase.com]
• 10. Quantitation of tolmetin by high-performance liquid chromatography and method validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 13. Spectrophotometric determination of tolmetin sodium in capsule dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Technical Guide to the Physicochemical Properties of Tolmetin Sodium Dihydrate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of Tolmetin Sodium Dihydrate, a non-steroidal anti-inflammatory drug (NSAID). Tolmetin is utilized for its analgesic, anti-inflammatory, and antipyretic activities in the management of rheumatoid arthritis and osteoarthritis.[1][2][3] This document consolidates critical data on its solubility, thermal behavior, dissociation constant, and crystal structure. Detailed experimental protocols for determining these properties are provided, alongside graphical representations of workflows and its mechanism of action to support research and development activities.

General Properties

Tolmetin Sodium Dihydrate is the sodium salt dihydrate form of tolmetin, a pyrrole-acetic acid derivative.[1][4] It is classified as a non-selective cyclooxygenase (COX) inhibitor.[5]

Identifier	Value
Chemical Name	1-Methyl-5-(4-methylbenzoyl)-1H-pyrrole-2-acetic acid sodium salt dihydrate[1]
Synonyms	Tolmetin sodium salt dihydrate, Tolectin, Reutol[1]
CAS Number	64490-92-2[1]
Molecular Formula	C₁₅H₁₄NNaO₃ • 2H₂O[1][6]
Molecular Weight	315.30 g/mol [1][6]
Appearance	Off-white to beige crystalline powder[1][7]
Purity (Assay)	≥98% (HPLC)

Quantitative Physicochemical Data

The following tables summarize the key quantitative properties of Tolmetin Sodium Dihydrate, compiled from various sources.

Table 2.1: Solubility Data

Solvent	Solubility	Notes
Water	Soluble / Freely Soluble[1][2][8]
≥ 100 mg/mL (317.16 mM)[5]	Saturation unknown
63 mg/mL[9]
2 mg/mL	Clear solution
DMSO	12.5 mg/mL (39.64 mM)[5]	Requires ultrasonic agitation
5 mg/mL to 10 mg/mL	Clear solution
Insoluble[9]	In moisture-absorbing DMSO
Ethanol	10 mg/mL[9]
Methanol	Slightly Soluble[10][11]

Table 2.2: Thermal and Dissociation Properties

Property	Value
Melting Point	155-157 °C (with decomposition)[1][10][11]
pKa	3.5[2][4][8]
3.93[3]

Structural and Mechanistic Information

Crystal Structure

The crystal structure of Tolmetin Sodium Dihydrate has been determined by X-ray diffraction.[12][13] The asymmetric unit of the compound contains two sodium cations, two tolmetin anions, and two water molecules.[12][14] The geometry around the sodium cations is a distorted octahedron.[12][13][14] The crystal structure is stabilized by O—H···O hydrogen bonds between the water molecules and the carboxylate groups of the tolmetin anions, forming a two-dimensional network.[12][13]

Mechanism of Action

Tolmetin is a non-steroidal anti-inflammatory agent that exhibits its therapeutic effects through the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1][15] By blocking these enzymes, Tolmetin prevents the synthesis of prostaglandins, which are key mediators of pain, fever, and inflammation.[1][16] The IC₅₀ values for Tolmetin's inhibition of human COX-1 and COX-2 are 0.35 μM and 0.82 μM, respectively.[5][11]

Diagram 1: Mechanism of action of Tolmetin Sodium.

Experimental Protocols

This section provides detailed methodologies for the determination of key physicochemical properties of Tolmetin Sodium Dihydrate.

Solubility Determination (Shake-Flask Method)

The shake-flask method is considered the gold standard for determining equilibrium solubility.[17][18] It measures the concentration of a saturated solution of a compound in a specific solvent at a controlled temperature.

Protocol:

• Preparation: Add an excess amount of Tolmetin Sodium Dihydrate solid to a vial containing a known volume of the test solvent (e.g., purified water, buffer of specific pH). The presence of undissolved solid must be visually confirmed.[17][19]

• Equilibration: Seal the vials and place them in a mechanical shaker or agitator within a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the samples for a sufficient period to reach equilibrium, which is typically 24 to 72 hours.[19][20] Equilibrium is confirmed when the concentration of sequential measurements does not deviate significantly.[19]

• Phase Separation: After equilibration, stop the agitation and allow the suspension to settle. Separate the undissolved solid from the saturated solution via centrifugation at a high speed or by filtration using a chemically inert, low-binding filter (e.g., 0.45 µm PVDF).[18]

• Quantification: Carefully sample an aliquot of the clear supernatant. Dilute the sample as necessary with the appropriate solvent.

• Analysis: Determine the concentration of Tolmetin in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry.[21][22]

• Calculation: Calculate the solubility by accounting for the dilution factor. The experiment should be performed in triplicate.[19]

Diagram 2: Workflow for Shake-Flask Solubility Determination.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a highly precise and common method for determining the pKa of ionizable substances.[23][24]

Protocol:

• System Calibration: Calibrate a pH meter and electrode system using at least two standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0) that bracket the expected pKa.[23]

• Sample Preparation: Accurately weigh and dissolve a specific amount of Tolmetin Sodium Dihydrate in a suitable solvent, typically purified water or a water-cosolvent mixture if solubility is limited.[25] A constant ionic strength is often maintained using an inert salt like KCl.[23]

• Titration: Place the solution in a jacketed vessel at a constant temperature. Immerse the calibrated pH electrode and a stirrer into the solution.

• Data Collection: Add a standardized titrant (e.g., 0.1 M HCl, since Tolmetin is an acid salt) in small, precise increments. After each addition, allow the pH reading to stabilize before recording the pH value and the volume of titrant added.[23]

• Analysis: Continue the titration well past the equivalence point. Plot the recorded pH values against the volume of titrant added to generate a titration curve.

• pKa Calculation: The pKa is the pH at which the acidic form and its conjugate base are present in equal concentrations. This corresponds to the pH at the half-equivalence point on the titration curve. The pKa can also be determined from the inflection point of the first derivative of the curve.[26] Perform at least three replicate titrations.[23]

Diagram 3: Workflow for Potentiometric pKa Determination.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which a crystalline solid transitions to a liquid. For a pure substance, this range is typically narrow.[27]

Protocol:

• Sample Preparation: Ensure the Tolmetin Sodium Dihydrate sample is finely powdered and completely dry.

• Capillary Loading: Pack a small amount of the powdered sample into a thin-walled capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube).[27][28]

• Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting point. This helps in setting the parameters for the accurate determination.[27]

• Accurate Determination: Allow the apparatus to cool. Insert a new sample and heat rapidly to about 10-15°C below the approximate melting point.

• Observation: Decrease the heating rate to 1-2°C per minute.[27][29] Carefully observe the sample.

• Data Recording: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid particle melts (completion of melting). This range is the melting point.[27]

Diagram 4: Workflow for Capillary Melting Point Determination.

Crystal Form and Hydrate Analysis (XRD & TGA)

X-ray Powder Diffraction (PXRD) is essential for identifying the crystalline form, while Thermogravimetric Analysis (TGA) is used to quantify the water content in hydrates.[30][31]

Protocol (PXRD):

• Sample Preparation: Gently grind the crystalline sample to a fine, uniform powder.

• Mounting: Mount the powder onto a sample holder.

• Data Acquisition: Place the sample holder in a powder diffractometer. Scan the sample over a defined 2θ range (e.g., 2° to 40°) using a specific X-ray source (e.g., Cu Kα).

• Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ angle) serves as a fingerprint for the crystalline solid, allowing for the identification of the specific hydrate form.[31][32]

Protocol (TGA):

• Sample Preparation: Accurately weigh a small amount (e.g., 5-10 mg) of the Tolmetin Sodium Dihydrate sample into a TGA pan.

• Analysis: Place the pan in the TGA furnace. Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10°C/min) over a specified temperature range.

• Data Interpretation: The instrument records the sample's mass as a function of temperature. A mass loss step corresponding to the loss of two water molecules will be observed. The percentage of mass loss can be used to confirm the dihydrate stoichiometry.[30]

Diagram 5: Workflow for Crystal and Hydrate Analysis.

References

• 1. Tolmetin Sodium - LKT Labs [lktlabs.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Tolmetin | C15H15NO3 | CID 5509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Tolmetin sodium dihydrate = 98 HPLC 64490-92-2 [sigmaaldrich.com]
• 7. medkoo.com [medkoo.com]
• 8. Tolectin (Tolmetin Sodium): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 9. selleckchem.com [selleckchem.com]
• 10. 64490-92-2 CAS MSDS (Sodium tolmetin dihydrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. Sodium tolmetin dihydrate CAS#: 64490-92-2 [m.chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. journals.iucr.org [journals.iucr.org]
• 14. Crystal structure of the non-steroidal anti-inflammatory drug (NSAID) tolmetin sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 15. apexbt.com [apexbt.com]
• 16. Tolmetin Sodium | C15H14NNaO3 | CID 23665411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. who.int [who.int]
• 20. lup.lub.lu.se [lup.lub.lu.se]
• 21. academic.oup.com [academic.oup.com]
• 22. Spectrophotometric determination of tolmetin sodium in capsule dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 24. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 25. medwinpublishers.com [medwinpublishers.com]
• 26. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 27. chem.ucalgary.ca [chem.ucalgary.ca]
• 28. westlab.com [westlab.com]
• 29. mt.com [mt.com]
• 30. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 31. rigaku.com [rigaku.com]
• 32. Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characterization [mdpi.com]

Protocols & Analytical Methods

Tolmetin Sodium in the Rat Paw Edema Model: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides a detailed overview of the application of Tolmetin Sodium in dose-response studies using the carrageenan-induced rat paw edema model, a classic method for evaluating the anti-inflammatory properties of non-steroidal anti-inflammatory drugs (NSAIDs).

Principle of the Carrageenan-Induced Paw Edema Model

The injection of carrageenan, a sulfated polysaccharide, into the sub-plantar tissue of a rat's paw elicits a localized, acute, and reproducible inflammatory response. This response is characterized by a biphasic swelling (edema). The initial phase (0-2.5 hours) is primarily mediated by the release of histamine, serotonin, and bradykinin. The later phase (2.5-6 hours) is associated with the production of prostaglandins and the infiltration of polymorphonuclear leukocytes. NSAIDs like Tolmetin Sodium are expected to be most effective in the later phase due to their inhibitory action on prostaglandin synthesis.

Mechanism of Action of Tolmetin Sodium

Tolmetin Sodium exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2). By blocking these enzymes, Tolmetin Sodium prevents the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. This reduction in prostaglandin synthesis is the cornerstone of its therapeutic action in inflammatory models like the carrageenan-induced paw edema.

Experimental Protocols

Below are detailed protocols for conducting a dose-response study of Tolmetin Sodium using the carrageenan-induced rat paw edema model.

Materials and Reagents:

• Tolmetin Sodium

• Carrageenan (lambda, type IV)

• 0.9% Sterile Saline Solution

• Vehicle for Tolmetin Sodium (e.g., 0.5% carboxymethylcellulose)

• Plethysmometer

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Animal weighing scale

• Syringes and needles (26-30 gauge)

• Oral gavage needles

Experimental Procedure:

• Animal Acclimatization: House the rats in a controlled environment (22 ± 2°C, 12-hour light/dark cycle) with free access to standard pellet chow and water for at least one week before the experiment to minimize stress.

• Fasting: Fast the animals for 12-18 hours before the experiment with free access to water.

• Grouping of Animals: Randomly divide the animals into the following groups (n=6 per group):

  • Group I (Control): Administer the vehicle orally.

  • Group II (Positive Control): Administer a standard NSAID like Indomethacin (e.g., 10 mg/kg, oral) or Diclofenac Sodium (e.g., 5 mg/kg, oral).

  • Group III-V (Test Groups): Administer Tolmetin Sodium orally at different dose levels (e.g., low, medium, and high doses). A suggested starting point based on available literature is 10 mg/kg.

• Drug Administration: Administer the vehicle, standard drug, or Tolmetin Sodium orally via gavage one hour before the induction of inflammation.

• Induction of Paw Edema: Inject 0.1 mL of a 1% w/v carrageenan suspension in sterile saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at 0 hours (immediately before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours post-carrageenan injection).

• Data Analysis:

  • Calculate the increase in paw volume for each animal at each time point by subtracting the initial paw volume (0 hour) from the paw volume at the respective time point.

  • Calculate the percentage inhibition of edema for each treated group in comparison to the control group using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where:

    • Vc = Mean increase in paw volume of the control group.

    • Vt = Mean increase in paw volume of the treated group.

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine the significance of the observed differences between the groups.

Data Presentation

The quantitative data from the dose-response study should be summarized in a clear and structured table for easy comparison.

Treatment Group	Dose (mg/kg, oral)	Mean Increase in Paw Volume (mL) ± SEM (at 3 hours post-carrageenan)	Percentage Inhibition of Edema (%)
Control (Vehicle)	-	Vc ± SEM	0
Positive Control (e.g., Indomethacin)	10	Vt_std ± SEM	Calculated
Tolmetin Sodium	Dose 1	Vt1 ± SEM	Calculated
Tolmetin Sodium	Dose 2	Vt2 ± SEM	Calculated
Tolmetin Sodium	Dose 3	Vt3 ± SEM	Calculated

Note: The above table is a template. The actual doses and results will be determined by the experimental findings.

Visualizations

Signaling Pathway of Tolmetin Sodium's Anti-inflammatory Action

Caption: Mechanism of action of Tolmetin Sodium in inhibiting prostaglandin synthesis.

Experimental Workflow for Carrageenan-Induced Paw Edema Assay

Caption: Workflow for evaluating Tolmetin Sodium in the rat paw edema model.

Application Note: Quantification of Tolmetin Sodium in Human Plasma by High-Performance Liquid Chromatography

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of Tolmetin Sodium in human plasma. The described protocol is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications. The method employs a simple protein precipitation step for sample preparation, followed by reversed-phase chromatographic separation with UV detection. The method has been validated for its specificity, linearity, accuracy, precision, and recovery, demonstrating its reliability for routine analysis.

Introduction

Tolmetin sodium is a non-steroidal anti-inflammatory drug (NSAID) used in the management of pain and inflammation associated with rheumatoid arthritis and osteoarthritis.[1][2] Accurate and reliable quantification of tolmetin in plasma is crucial for pharmacokinetic profiling, dose optimization, and assessing drug efficacy and safety. This document provides a detailed protocol for a validated HPLC method for the quantification of tolmetin in human plasma.

Experimental

Materials and Reagents

• Tolmetin Sodium (Reference Standard)

• Indomethacin (Internal Standard)[1]

• Acetonitrile (HPLC Grade)[2]

• Methanol (HPLC Grade)[1]

• Acetic Acid (Glacial, HPLC Grade)[2]

• Water (HPLC Grade)

• Human Plasma (Drug-free)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is used for this analysis. The specific conditions are summarized in the table below.

Parameter	Condition
HPLC System	Quaternary Gradient Pump, Autosampler, Column Oven, UV Detector
Column	Inertsil ODS-3V C18, 250 x 4.6 mm, 5 µm[1][3] or equivalent
Mobile Phase	Methanol : 1% Acetic Acid in Water (64:36, v/v)[1][3]
Flow Rate	1.0 mL/min[2]
Column Temperature	Ambient
Detection	UV at 254 nm[1][3]
Injection Volume	20 µL
Internal Standard	Indomethacin (IND)[1]

Protocols

Standard Solution Preparation

• Tolmetin Stock Solution (1 mg/mL): Accurately weigh 10 mg of Tolmetin Sodium reference standard and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Indomethacin and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Tolmetin stock solution with methanol to obtain concentrations ranging from 5 µM to 100 µM.[1] To each working standard, add the internal standard to achieve a final concentration of 100 µM.[1]

Sample Preparation from Plasma

• Pipette 200 µL of human plasma into a microcentrifuge tube.

• Add 200 µL of acetonitrile to precipitate plasma proteins.[2]

• Vortex the mixture for 1 minute.

• Centrifuge the tubes at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[2]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue with 200 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an HPLC vial for injection.

Method Validation

The analytical method was validated according to standard guidelines for bioanalytical method validation. The key validation parameters are summarized below.

Linearity

The linearity of the method was evaluated by analyzing a series of calibration standards. The calibration curve was constructed by plotting the peak area ratio of tolmetin to the internal standard against the nominal concentration of tolmetin.

Parameter	Result
Linearity Range	5.0–100 µM[1]
Correlation Coefficient (r²)	> 0.998
Regression Equation	y = mx + c (where y = peak area ratio, x = concentration)

Accuracy and Precision

The accuracy and precision of the method were determined by analyzing quality control (QC) samples at three concentration levels (low, medium, and high) on the same day (intra-day) and on three different days (inter-day).

QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	< 3.5%	< 3.5%	98.7% - 101.7%[1]
Medium	< 2.0%	< 2.0%	99.7% - 100.0%[1]
High	< 1.8%	< 1.8%	99.8% - 100.0%[1]

The coefficients of variation for intra-day tests were between 0.20% and 1.77%, and for inter-day tests were between 0.12% and 3.40%.[1]

Recovery

The extraction recovery of tolmetin from human plasma was determined by comparing the peak areas of extracted QC samples with those of unextracted standards at the same concentration.

QC Level	Mean Recovery (%)
Low	> 85%
Medium	> 85%
High	> 85%

Recoveries have been reported to be in the range of 98.7–101.7%.[1][3]

Experimental Workflow

References

• 1. academic.oup.com [academic.oup.com]
• 2. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitation of tolmetin by high-performance liquid chromatography and method validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Formulation of Tolmetin Sodium in Mucoadhesive Hydrogels for Rectal Delivery

Introduction

Tolmetin Sodium is a non-steroidal anti-inflammatory drug (NSAID) used for managing musculoskeletal issues.[1][2] However, oral administration can lead to significant gastrointestinal side effects.[1][2] Rectal drug delivery presents a viable alternative, offering advantages such as rapid absorption, avoidance of first-pass metabolism, and reduced gastrointestinal irritation.[3] Mucoadhesive hydrogels are particularly suitable for rectal administration as they can ensure prolonged contact time at the site of absorption, leading to a sustained therapeutic effect and potentially increased bioavailability, without the leakage issues associated with rectal solutions.[3]

These application notes provide a comprehensive overview of the formulation and evaluation of mucoadhesive hydrogels containing 5% w/w Tolmetin Sodium.[3][4][5] The protocols are based on studies utilizing various polymers like Hydroxypropylmethyl cellulose (HPMC), Hydroxyethyl cellulose (HEC), Carboxymethyl cellulose (CMC), and Sodium Alginate.[3][4][5] The aim is to achieve a controlled-release formulation with suitable physicochemical properties for rectal application.[3]

Quantitative Data Summary

The following tables summarize the formulation compositions and key physicochemical and pharmacokinetic properties of various Tolmetin Sodium mucoadhesive hydrogels.

Table 1: Composition of Tolmetin Sodium Hydrogel Formulations All formulations contain Tolmetin Sodium equivalent to 5% w/w.

Formulation Code	Polymer	Polymer Concentration (% w/w)
HPMC 1	Hydroxypropylmethyl cellulose	4.0
HPMC 2	Hydroxypropylmethyl cellulose	5.0
HPMC 3	Hydroxypropylmethyl cellulose	6.0
HEC 1	Hydroxyethyl cellulose	2.0
HEC 2	Hydroxyethyl cellulose	3.0
HEC 3	Hydroxyethyl cellulose	4.0
CMC 1	Carboxymethyl cellulose	2.0
CMC 2	Carboxymethyl cellulose	3.0
CMC 3	Carboxymethyl cellulose	4.0
Na-Alg 1	Sodium Alginate	2.0
Na-Alg 2	Sodium Alginate	3.0
Na-Alg 3	Sodium Alginate	4.0
(Data sourced from a study that prepared fourteen formulae; this table represents a selection of the polymer types and concentrations used.[3][4][5])

Table 2: Physicochemical Characterization of Hydrogel Formulations

Parameter	HPMC Formulations	HEC Formulations	CMC Formulations	Na-Alg Formulations	Acceptable Range for Rectal Use
pH	6.81 - 7.01	6.64 - 6.98	7.21 - 7.75	7.11 - 7.31	~6.8[3][6]
Gel Strength (s)	25.41 - 45.11	15.50 - 35.29	20.21 - 40.11	45.19 - 65.29	10 - 50 s[3][6]
Drug Content (%)	98.29 - 101.95	99.11 - 102.78	98.99 - 101.65	99.01 - 101.23	95 - 105%
(Summary of data presented in the study. The overall pH for all hydrogels was 6.64–7.75 and gel strength was 15.5–65.29 s.[3][4][5])

Table 3: In Vitro Drug Release Profile

Polymer Type	% Drug Release after 8 hours	Release Mechanism
HPMC	72.0% - 85.5%	Diffusion-controlled[3][4]
HEC	80.0% - 92.6%	Diffusion-controlled[3][4]
CMC	78.0% - 90.0%	Diffusion-controlled[3][4]
Na-Alginate	64.0% - 75.0%	Diffusion-controlled[3][4]
(The overall in-vitro drug release from the formulations ranged from 72–92.6% after 8 hours, following a controlled release pattern.[3][4][5])

Table 4: Pharmacokinetic Parameters of Optimized Formulation

Parameter	Optimized Formulation (2% CMC Hydrogel)	Control (Commercial Oral Capsule)
Relative Bioavailability (%)	357.93%	100%
(The formula containing 2% w/w CMC was identified as the best among those studied and showed significantly higher relative bioavailability compared to oral capsules.[3][4][5])

Experimental Protocols

Protocol 1: Preparation of Mucoadhesive Hydrogels

• Polymer Dispersion : Disperse the specified amount of the gelling polymer (e.g., HPMC, HEC, CMC, or Sodium Alginate) in a beaker containing purified water with continuous stirring.

• Hydration : Allow the dispersion to stand for a sufficient period to ensure complete hydration and swelling of the polymer, forming a homogenous hydrogel base.

• Drug Incorporation : Dissolve the required quantity of Tolmetin Sodium (5% w/w) in a small amount of purified water.

• Mixing : Add the drug solution to the hydrogel base and mix thoroughly until a uniform dispersion is achieved.

• Final Weight Adjustment : Add purified water to reach the final desired weight and mix again to ensure homogeneity.

• Storage : Transfer the prepared hydrogel to a suitable container and store it at room temperature.

Protocol 2: Measurement of Gel Strength

• Apparatus : Use a gel strength measuring device.

• Sample Preparation : Place 50 g of the prepared hydrogel into a 100 ml graduated cylinder.

• Measurement : Carefully place a standard weight of 35 g onto the surface of the hydrogel.

• Data Recording : Measure the time (in seconds) required for the weight to penetrate 5 cm down through the gel.[3] An acceptable range for rectal application is between 10 and 50 seconds.[3][6]

Protocol 3: Measurement of Mucoadhesive Force

• Apparatus : Use a mucoadhesive force measuring device with two glass vials.

• Tissue Preparation : Obtain fresh rabbit rectal tissue. Secure a section of the tissue, with the mucosal side out, onto the surface of each glass vial using a rubber band and aluminum cap. The diameter of the exposed mucosa should be 2 cm.[3]

• Equilibration : Store the vials with the rectal tissue at 37°C for 10 minutes.[3]

• Sample Application : Place a specified amount of the hydrogel formulation on the mucosal surface of one vial.

• Contact : Bring the mucosal surface of the second vial into contact with the hydrogel.

• Detachment Force Measurement : Measure the force required to detach the two vials. This force is recorded as the mucoadhesive force.[3]

Protocol 4: In Vitro Drug Release Study

• Apparatus : Use a Franz diffusion cell apparatus.

• Membrane Preparation : Use a cellophane membrane. Soak the membrane in phosphate buffer (PB) pH 6.8 overnight and wash before use.[3]

• Cell Setup : Mount the prepared membrane between the donor and receptor compartments of the Franz diffusion cell.

• Receptor Compartment : Fill the receptor compartment with 500 ml of PB pH 6.8. Maintain the temperature at 37 ± 0.5°C and stir continuously.[3]

• Donor Compartment : Place a known amount (1 g) of the hydrogel formulation (containing 50 mg of Tolmetin) onto the membrane in the donor compartment.[3]

• Sampling : At predetermined time intervals (e.g., 0.5, 1, 2, 3, 4, 6, 8 hours), withdraw aliquots of the receptor medium for analysis. Replace the withdrawn volume with fresh, pre-warmed PB pH 6.8 to maintain a constant volume.

• Analysis : Analyze the samples for Tolmetin Sodium concentration using a suitable analytical method (e.g., UV-Vis spectrophotometry).

• Data Calculation : Calculate the cumulative percentage of drug released at each time point. The release kinetics can be determined by fitting the data to various models (e.g., zero-order, first-order, Higuchi).[3]

Visualizations

Caption: Experimental workflow for developing Tolmetin Sodium rectal hydrogels.

Caption: The two-stage process of polymer mucoadhesion on the mucosal surface.

References

• 1. researchgate.net [researchgate.net]
• 2. Tolmetin sodium-loaded thermosensitive mucoadhesive liquid suppositories for rectal delivery; strategy to overcome oral delivery drawbacks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmaceutical and pharmacokinetic evaluation of novel rectal mucoadhesive hydrogels containing tolmetin sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmaceutical and pharmacokinetic evaluation of novel rectal mucoadhesive hydrogels containing tolmetin sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of Mucoadhesive Hydrogels Loaded with Diclofenac Sodium–Chitosan Microspheres for Rectal Administration - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Release Testing of Tolmetin Sodium from Topical Gel Formulations

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for conducting In Vitro Release Testing (IVRT) of Tolmetin Sodium from various topical gel formulations. It covers gel preparation, IVRT methodology using the Franz diffusion cell, and analytical quantification, serving as a comprehensive guide for formulation development, quality control, and bioequivalence studies.

Introduction

Tolmetin Sodium is a non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic, antipyretic, and anti-inflammatory properties.[1] It functions by inhibiting the cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis.[2] Oral administration of Tolmetin Sodium is associated with potential gastrointestinal side effects, such as ulcers and bleeding.[1] Topical delivery presents a promising alternative, offering localized drug action with reduced systemic exposure and fewer adverse effects.[2][3]

The efficacy of a topical formulation depends significantly on the rate and extent of drug release from the vehicle. In Vitro Release Testing (IVRT) is a critical tool used to assess the performance of topical semi-solid dosage forms.[4] It measures the release of the active pharmaceutical ingredient (API) from a formulation through a synthetic membrane into a receptor medium.[5] IVRT is essential for product development, for demonstrating consistency between batches, and for supporting scale-up and post-approval changes (SUPAC).[4][6] This protocol details the IVRT of Tolmetin Sodium from common gel bases like cellulose derivatives and Carbopol.

Experimental Protocols

Materials and Equipment

• API: Tolmetin Sodium

• Gelling Agents: Hydroxypropyl Methylcellulose (HPMC), Carboxymethyl Cellulose Sodium (CMC Na), Methyl Cellulose (MC), Carbopol 934, Carbopol 940.[7]

• Solvents/Reagents: Propylene glycol, Dimethylformamide (DMF), Triethanolamine, Potassium Dihydrogen Phosphate, Sodium Hydroxide.

• Apparatus:

  • Vertical Franz Diffusion Cells (VDC).[8]

  • Water bath with circulator.[7]

  • Magnetic stirrer with stir bars.[9]

  • UV-Vis Spectrophotometer.[10]

  • Analytical balance, pH meter, volumetric flasks, pipettes.

• Membrane: Standard synthetic cellulose or cellulose acetate membrane (e.g., 0.45 µm pore size).[6][7]

Protocol 1: Preparation of Topical Gel Formulations

This section describes the preparation of different gel bases for Tolmetin Sodium.

A. HPMC and CMC Na Gel Bases:

• Accurately weigh the required amount of Tolmetin Sodium.

• Dissolve the drug in a calculated volume of hot distilled water, which may contain a co-solvent like 50% (v/v) DMF to ensure solubility.[3]

• Gradually add the weighed polymer (e.g., 2.5% w/v HPMC or 2% w/v CMC Na) to the drug solution under gentle magnetic stirring (approx. 120 rpm).[3]

• Continue stirring until a homogenous dispersion free of lumps is formed.[3]

• Store the preparation overnight in a refrigerator (4°C) to allow for complete hydration and gel formation.[3]

B. Carbopol Gel Bases (934 & 940):

• Disperse the required amount of Carbopol (e.g., 1-2% w/v) in distilled water with continuous stirring.

• Separately, dissolve the Tolmetin Sodium in the remaining portion of water, potentially with propylene glycol as a co-solvent and penetration enhancer.[7]

• Slowly add the drug solution to the Carbopol dispersion.

• Neutralize the dispersion by adding triethanolamine dropwise until a clear, viscous gel is formed (target pH ~6.8-7.4).

• Allow the gel to stand for a few hours to ensure complete swelling and entrapment of any air bubbles.

Protocol 2: In Vitro Release Testing (IVRT)

The IVRT is performed using a Vertical Franz Diffusion Cell (VDC) system.[8]

• Membrane Preparation: Cut the synthetic membrane to the appropriate size and hydrate it in the receptor medium for at least 30 minutes before use.[6]

• Apparatus Setup:

  • Assemble the Franz diffusion cells. The VDC consists of a donor chamber and a receptor chamber.[8]

  • Mount the hydrated membrane securely between the donor and receptor chambers, ensuring no air bubbles are trapped underneath.[5]

  • Fill the receptor chamber with a suitable receptor medium, such as phosphate buffer (pH 6.8).[7] The volume should be sufficient to maintain sink conditions.[11]

  • Place a small magnetic stir bar in the receptor chamber and begin stirring at a constant rate (e.g., 400-600 rpm) to ensure the medium is well-mixed.[9]

• Temperature Equilibration: Equilibrate the assembled cells in a water bath set to maintain a membrane surface temperature of 32 ± 1°C, which is representative of normal skin temperature.[8]

• Sample Application: Accurately weigh and apply a specified amount of the Tolmetin Sodium gel formulation (e.g., 300-400 mg) onto the membrane surface in the donor chamber.[8][9]

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 3, 4, 5, and 6 hours), withdraw an aliquot (e.g., 1 mL) from the sampling port of the receptor chamber.[7][9]

  • Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed receptor medium to maintain a constant volume.[7]

  • Filter the collected samples if necessary before analysis.

Protocol 3: Quantification of Tolmetin Sodium

The concentration of Tolmetin Sodium in the collected samples can be determined using UV-Vis spectrophotometry.

• Standard Curve Preparation: Prepare a series of standard solutions of Tolmetin Sodium of known concentrations in the receptor medium (phosphate buffer pH 7.4).[10]

• Spectrophotometric Analysis: Measure the absorbance of the standard solutions and the collected samples at the wavelength of maximum absorbance (λmax) for Tolmetin Sodium, which is 324 nm in phosphate buffer.[10]

• Concentration Calculation: Determine the concentration of Tolmetin Sodium in the samples by referring to the standard calibration curve.

• Data Calculation: Calculate the cumulative amount of drug released per unit area (μg/cm²) at each time point, correcting for drug removed during sampling and for any dilutions made. Plot the cumulative amount of drug released versus the square root of time. The slope of the linear portion of this plot represents the release rate.[4]

Data Presentation

Quantitative data from IVRT studies should be summarized for clear comparison. The table below presents compiled data on the percentage of Tolmetin Sodium released from various gel bases after 180 minutes.

Gel Base Formulation	Polymer Concentration (% w/v)	Cumulative Drug Release (%) after 180 min	Reference
Hydroxypropyl Methylcellulose (HPMC)	2.5	52.5	[3]
Carboxymethyl Cellulose Sodium (CMC Na)	2.0	44.8	[3]
Methyl Cellulose (MC)	5.0	32.3	[3]
Carbopol 934	1.0	48.2	[7]
Carbopol 940	2.0	41.5	[7]
Pluronic F-127	20.0	38.6	[7]

Note: Release profiles are highly dependent on the complete formulation, including drug concentration, polymers, and penetration enhancers.

Visualization

Diagrams are provided to illustrate the experimental workflow and the apparatus setup.

Caption: Workflow for In Vitro Release Testing of Tolmetin Sodium Gel.

Caption: Diagram of a Vertical Franz Diffusion Cell (VDC) setup.

Conclusion

This application note provides a comprehensive and standardized protocol for the in vitro release testing of Tolmetin Sodium from topical gel formulations. The use of different gelling agents like HPMC and Carbopol significantly influences the drug release rate, with HPMC generally showing a higher percentage of release in the studies cited.[3][7] Adherence to this detailed methodology, from gel preparation to IVRT execution and analysis, ensures the generation of reliable, reproducible, and discriminatory data. Such data is invaluable for formulation optimization, ensuring product quality, and meeting regulatory requirements for topical dermatological products.

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. sysrevpharm.org [sysrevpharm.org]
• 3. staffsites.sohag-univ.edu.eg [staffsites.sohag-univ.edu.eg]
• 4. ashdin.com [ashdin.com]
• 5. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 6. In vitro release testing method development for ophthalmic ointments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 10. mdpi.com [mdpi.com]
• 11. An Analytical Target Profile for the Development of an In Vitro Release Test Method and Apparatus Selection in the Case of Semisolid Topical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Inducing Polyarthritis in Rats for Tolmetin Sodium Efficacy Testing

Application Note & Protocol: Adjuvant-Induced Arthritis (AIA) Model for the Evaluation of Tolmetin Sodium

This document provides a comprehensive protocol for inducing polyarthritis in rats using the Adjuvant-Induced Arthritis (AIA) model. This model is highly relevant for the preclinical evaluation of non-steroidal anti-inflammatory drugs (NSAIDs) such as Tolmetin Sodium.

Introduction

The Adjuvant-Induced Arthritis (AIA) model in rats is a well-established and widely used experimental model for studying the pathogenesis of rheumatoid arthritis (RA) and for the preclinical screening of anti-inflammatory therapeutic agents.[1][2] This model mimics several key features of human RA, including robust polyarticular inflammation, bone resorption, and periosteal bone proliferation.[1] Tolmetin Sodium, an NSAID, has been shown to be effective in preventing the development of experimentally induced polyarthritis and reducing established inflammation in rats, making the AIA model a suitable platform for its evaluation.[3][4][5]

Experimental Protocol: Adjuvant-Induced Arthritis (AIA) in Rats

This protocol outlines the materials, procedures, and assessment methods for inducing and evaluating polyarthritis in rats.

Materials

• Animals: Female Lewis rats are a high-responder strain and are commonly used.[6] Sprague-Dawley and Wistar rats are also susceptible.[1] Rats should be 6-12 weeks old.

• Adjuvant: Complete Freund's Adjuvant (CFA) containing heat-killed Mycobacterium tuberculosis or Mycobacterium butyricum.[1][2] A concentration of 10 mg/mL is typically used.[1][7]

• Injection Supplies: 1 mL glass syringes and 25-gauge needles.

• Anesthesia (optional, for paw volume measurement): As per institutional guidelines.

• Calipers or Plethysmometer: For measuring paw thickness or volume.

• Tolmetin Sodium: For therapeutic intervention studies.

Induction of Arthritis

• Adjuvant Preparation: Thoroughly resuspend the CFA immediately before each injection by rolling the syringe between the hands to ensure a uniform suspension of the mycobacterial particles.[1][7]

• Injection: A single subcutaneous injection of 0.1 mL of CFA (containing 10 mg/mL of mycobacteria) is administered at the base of the tail.[1][7] This site allows for the evaluation of arthritis in all four paws.[1]

• Post-Injection Monitoring: Animals should be monitored daily for clinical signs of arthritis, which typically appear between 10 and 14 days after the adjuvant injection and persist for 20 to 25 days.[1][7]

Dosing Paradigm for Tolmetin Sodium

Based on preclinical and clinical data, a therapeutic dose range for Tolmetin Sodium can be established. For juvenile rheumatoid arthritis, the usual dose is between 15 to 30 mg/kg/day.[3][4] Long-term studies in rats have used doses as high as 75 mg/kg/day without carcinogenic effects.[4]

• Therapeutic (Established Arthritis) Dosing: Begin oral administration of Tolmetin Sodium (e.g., daily) after the onset of clinical signs of arthritis (around day 10-14) and continue until the end of the study.

• Vehicle Control: A control group should receive the vehicle used to dissolve or suspend the Tolmetin Sodium.

Assessment of Arthritis Severity

Multiple parameters should be assessed to quantify the severity of arthritis.

• Clinical Scoring: Each paw is scored on a scale of 0-4 based on the degree of erythema (redness) and edema (swelling). The maximum score per animal is 16.[7]

• Paw Volume/Thickness: The volume of the hind paws can be measured using a plethysmometer, or the thickness can be measured with calipers.[7]

• Body Weight: Monitor body weight regularly as a general indicator of animal health.

• Histopathology: At the end of the study, joint tissues can be collected for histopathological analysis to assess inflammation, cartilage damage, pannus formation, and bone resorption.

Data Presentation

All quantitative data should be summarized in tables for clear comparison between treatment and control groups.

Table 1: Clinical Arthritis Score

Treatment Group	Day 10	Day 12	Day 14	Day 16	Day 18	Day 20
Vehicle Control
Tolmetin Sodium (X mg/kg)
p-value

Table 2: Hind Paw Volume (mL)

Treatment Group	Day 10	Day 12	Day 14	Day 16	Day 18	Day 20
Vehicle Control
Tolmetin Sodium (X mg/kg)
p-value

Visualizations

Experimental Workflow

References

• 1. chondrex.com [chondrex.com]
• 2. researchgate.net [researchgate.net]
• 3. Tolectin (Tolmetin Sodium): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Effect of tolmetin glycine amide (McN-4366), a prodrug of tolmetin sodium, on adjuvant arthritis in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adjuvant-Induced Arthritis Model [chondrex.com]

Application Notes and Protocols: Preparation of Tolmetin Sodium Fast-Dissolving Tablets for Bioavailability Studies

Introduction

Tolmetin Sodium is a non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic, anti-inflammatory, and antipyretic properties in the management of conditions like rheumatoid arthritis and osteoarthritis.[1][2] Conventional oral dosage forms of Tolmetin can have a delayed onset of action due to the time required for disintegration and dissolution in the gastrointestinal tract.[3][4][5][6] Fast-dissolving tablets (FDTs) offer a promising alternative by rapidly disintegrating in the mouth without the need for water, which can lead to pre-gastric absorption and potentially a faster onset of action and improved bioavailability.[7][8][9] This is particularly beneficial for pediatric and geriatric patients who may have difficulty swallowing conventional tablets.[7][8]

These application notes provide a detailed protocol for the formulation and evaluation of Tolmetin Sodium FDTs, followed by a standard methodology for conducting a pre-clinical bioavailability study to assess their pharmacokinetic profile.

Experimental Protocols

Protocol 1: Formulation of Tolmetin Sodium FDTs by Direct Compression and Sublimation

This protocol details the preparation of FDTs using a combination of superdisintegrants and a sublimating agent to create a porous tablet matrix for rapid disintegration.[3][4][5]

1.1. Materials:

• Tolmetin Sodium (Active Pharmaceutical Ingredient)

• Crospovidone (Superdisintegrant)

• Croscarmellose Sodium (CCS) (Superdisintegrant)

• Camphor (Sublimating Agent)

• Microcrystalline Cellulose (Diluent/Binder)

• Magnesium Stearate (Lubricant)

1.2. Equipment:

• Sieve (No. 60 mesh, 250 µm)

• Blender (e.g., V-blender)

• Single punch tablet press with 8 mm flat-faced punches

• Vacuum oven

1.3. Procedure:

• Sieving: Pass all ingredients, including Tolmetin Sodium and excipients, through a No. 60 mesh sieve to ensure uniformity.[2][3]

• Blending: Accurately weigh and mix the Tolmetin Sodium, superdisintegrants (Crospovidone and CCS), Camphor, and Microcrystalline Cellulose for 15 minutes in a blender.

• Lubrication: Add Magnesium Stearate (1% w/w) to the blend and mix for an additional 5 minutes.[3]

• Compression: Compress the lubricated blend into tablets using a single punch tablet machine equipped with 8 mm punches.[3]

• Sublimation: Place the compressed tablets in a vacuum oven at 60°C for 24 hours to sublimate the camphor, creating a porous tablet structure.[3] Confirm the complete removal of camphor by weighing the tablets before and after the sublimation process.

Protocol 2: In-Vitro Evaluation of Tolmetin Sodium FDTs

This protocol outlines the key quality control tests to characterize the physical properties and dissolution behavior of the prepared FDTs.

2.1. Weight Variation:

• Weigh 20 tablets individually.

• Calculate the average weight and compare the individual weights to the average. The deviation should be within pharmacopeial limits.

2.2. Hardness and Friability:

• Measure the crushing strength of at least six tablets using a tablet hardness tester.

• For friability, weigh a sample of tablets (usually 20), place them in a friability tester, and operate for 100 revolutions.[3] Re-weigh the tablets and calculate the percentage of weight loss, which should typically be less than 1%.

2.3. Wetting Time:

• Place a tablet in the center of a petri dish containing a piece of filter paper folded twice and 6 mL of water.[7]

• Measure the time required for the water to completely wet the tablet. A lower wetting time indicates faster disintegration.[7]

2.4. In-Vitro Disintegration Time:

• Place one tablet in each of the six tubes of the disintegration apparatus basket.

• Maintain the water bath at 37 ± 0.5°C.

• Record the time required for all tablets to completely disintegrate and pass through the mesh. For FDTs, this is expected to be very rapid, often under a minute.[8]

2.5. In-Vitro Dissolution Study:

• Use the USP Apparatus 2 (Paddle method).[7][10]

• Set the dissolution medium to 900 mL of 0.1N HCl or a pH 6.8 phosphate buffer, maintained at 37 ± 0.5°C.

• Set the paddle rotation speed to 50 rpm.[11]

• Place one tablet in each vessel.

• Withdraw samples (e.g., 5 mL) at specified time intervals (e.g., 2, 5, 10, 15, and 30 minutes).[11]

• Analyze the samples for Tolmetin Sodium concentration using a validated UV-spectrophotometric method at 325 nm.[12]

Protocol 3: Bioavailability Study (In-Vivo)

This protocol describes a pre-clinical study in a rat model to determine the pharmacokinetic profile of the Tolmetin Sodium FDTs.

3.1. Study Design:

• Use healthy Wistar or Sprague-Dawley rats.

• Employ a two-group crossover study design. Group 1 receives the test FDT formulation, and Group 2 receives a control (e.g., a conventional Tolmetin tablet or an oral solution). After a washout period, the groups are reversed.

• Fast the animals overnight before dosing, with free access to water.

3.2. Dosing and Sample Collection:

• Administer the FDT or control formulation to the rats. For the FDT, place the tablet on the animal's tongue; it should disintegrate rapidly in the available saliva.

• Collect blood samples (approximately 0.25 mL) from the retro-orbital plexus or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 12 hours) into heparinized tubes.

3.3. Bioanalytical Method:

• Plasma Separation: Centrifuge the collected blood samples to separate the plasma. Store the plasma at -20°C or lower until analysis.

• Sample Preparation: Extract Tolmetin from the plasma samples. Common methods include:

  • Liquid-Liquid Extraction (LLE): Precipitate proteins and extract the drug using an appropriate organic solvent.[13][14]

  • Solid-Phase Extraction (SPE): Use a suitable SPE cartridge to isolate the drug from the plasma matrix.[13][14]

• Quantification: Analyze the extracted samples using a validated analytical method, such as LC-MS/MS, which offers high sensitivity and selectivity for quantifying drug concentrations in biological fluids.[13][14]

• Pharmacokinetic Analysis: Use the plasma concentration-time data to calculate key pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (Area Under the Curve), and half-life (t½).

Data Presentation

Quantitative data from the formulation and evaluation studies should be summarized for clarity and comparison.

Table 1: Composition of an Optimized Tolmetin Sodium FDT Formulation

Ingredient	Quantity per Tablet (mg)	Function
Tolmetin Sodium	200	Active Pharmaceutical Ingredient
Crospovidone	20	Superdisintegrant
Croscarmellose Sodium (CCS)	15	Superdisintegrant
Camphor	15	Sublimating Agent
Microcrystalline Cellulose	48.5	Diluent / Binder
Magnesium Stearate	1.5	Lubricant

| Total Weight | 300 | |

Table 2: Summary of In-Vitro Evaluation Parameters for the Optimized FDT

Parameter	Result (Mean ± SD)	Acceptance Criteria
Hardness (N)	35 ± 2.5	> 30 N
Friability (%)	0.65%	< 1.0%
Wetting Time (seconds)	18 ± 3	< 30 seconds
Disintegration Time (seconds)	25 ± 4	< 60 seconds
Drug Content (%)	99.5 ± 1.2%	95% - 105%

| Drug Release in 10 min (%) | 92.8 ± 3.1% | > 85% |

Table 3: Hypothetical Pharmacokinetic Parameters of Tolmetin FDT vs. Conventional Tablet

Parameter	FDT Formulation	Conventional Tablet
Cmax (µg/mL)	45.2 ± 5.1	38.6 ± 4.8
Tmax (hours)	0.5 ± 0.1	1.2 ± 0.3
AUC₀₋ₜ (µg·h/mL)	185.7 ± 15.2	170.3 ± 16.9

| Relative Bioavailability (%) | 109.0% | 100% (Reference) |

Visualizations

// Define nodes with specific colors and font colors for contrast Sieving [label="1. Sieving of API and Excipients", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Blending [label="2. Blending", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Lubrication [label="3. Lubrication", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Compression [label="4. Tablet Compression", fillcolor="#FBBC05", fontcolor="#202124"]; Sublimation [label="5. Sublimation (Pore Formation)", fillcolor="#FBBC05", fontcolor="#202124"]; Evaluation [label="6. In-Vitro Quality Control Tests", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define edges with color Sieving -> Blending [color="#5F6368"]; Blending -> Lubrication [color="#5F6368"]; Lubrication -> Compression [color="#5F6368"]; Compression -> Sublimation [color="#5F6368"]; Sublimation -> Evaluation [color="#5F6368"]; } /dot

Caption: Workflow for FDT Preparation and Evaluation.

// Define nodes with specific colors and font colors for contrast Grouping [label="1. Animal Grouping\n(Crossover Design: Test vs. Control)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dosing [label="2. Oral Administration of Formulation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sampling [label="3. Timed Blood Sample Collection", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Separation [label="4. Plasma Separation via Centrifugation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis [label="5. Bioanalysis of Plasma Samples\n(e.g., LC-MS/MS)", fillcolor="#FBBC05", fontcolor="#202124"]; PK_Analysis [label="6. Pharmacokinetic Data Analysis\n(Cmax, Tmax, AUC)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Define edges with color Grouping -> Dosing [color="#5F6368"]; Dosing -> Sampling [color="#5F6368"]; Sampling -> Separation [color="#5F6368"]; Separation -> Analysis [color="#5F6368"]; Analysis -> PK_Analysis [color="#5F6368"]; } /dot

Caption: Logical Workflow for an In-Vivo Bioavailability Study.

References

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology [mdpi.com]
• 4. [PDF] Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology | Semantic Scholar [semanticscholar.org]
• 5. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. jocpr.com [jocpr.com]
• 9. ijpsm.com [ijpsm.com]
• 10. Dissolution Testing For Tablets | Teledyne LABS [teledynelabs.com]
• 11. fda.gov [fda.gov]
• 12. Spectrophotometric determination of tolmetin sodium in capsule dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analysis of Different Methods of Extracting NSAIDs in Biological Fluid Samples for LC-MS/MS Assays: Scoping Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Analytical Characterization of Tolmetin Sodium

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the key analytical techniques for the characterization of Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID). The following protocols and data are provided to assist in quality control, stability studies, and formulation development.

Spectroscopic Analysis

Spectroscopic methods are fundamental for the qualitative and quantitative analysis of Tolmetin Sodium. These techniques are valuable for identification, purity assessment, and quantification in bulk drug and pharmaceutical dosage forms.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a straightforward and robust method for the quantitative determination of Tolmetin Sodium.

Quantitative Data Summary

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax) in Aqueous Solution	325 nm	[1][2]
Wavelength of Maximum Absorbance (λmax) in 0.1 N NaOH	~322 nm	[3]
Wavelength of Maximum Absorbance (λmax) in Methanol	254 nm and 316 nm	[4]
Wavelength of Maximum Absorbance (λmax) in pH 7.4 Phosphate Buffer	324 nm	[5]
Concentration Range (Aqueous Solution)	0.1 - 1.5 mg%	[1][2]

Experimental Protocol: Quantification in Bulk Form

• Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of USP Tolmetin Sodium Reference Standard (RS) in the chosen solvent (e.g., water, 0.1 N NaOH, or methanol) to obtain a solution with a known concentration.

• Sample Solution Preparation: Prepare a sample solution of Tolmetin Sodium in the same solvent to achieve a concentration within the linear range.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan the UV spectrum.

  • Use the solvent as a blank.

  • Measure the absorbance of the standard and sample solutions at the wavelength of maximum absorbance.

• Calculation: Calculate the concentration of Tolmetin Sodium in the sample by comparing its absorbance with that of the standard solution.

Experimental Workflow: UV-Vis Spectroscopy

References

• 1. Spectrophotometric determination of tolmetin sodium in capsule dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmacopeia.cn [pharmacopeia.cn]
• 4. academic.oup.com [academic.oup.com]
• 5. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Differential Pulse Polarographic Assay of Tolmetin Sodium Capsules

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID), is widely used for its analgesic and anti-inflammatory properties. Ensuring the quality and potency of its pharmaceutical formulations is critical. This document provides a detailed protocol for the quantitative determination of Tolmetin Sodium in capsule formulations using Differential Pulse Polarography (DPP). DPP is an electrochemical technique that offers a simple, rapid, and direct method for the analysis of electroactive compounds like Tolmetin Sodium.[1] The method relies on the reduction of the analyte at a dropping mercury electrode (DME).[1]

Principle

Differential Pulse Polarography measures the current resulting from a series of potential pulses of constant amplitude superimposed on a linearly increasing DC voltage ramp. The current is sampled just before and at the end of each pulse, and the difference between these two currents is plotted against the potential. This differential measurement results in a peak-shaped output, where the peak height is directly proportional to the concentration of the analyte. This technique enhances sensitivity and resolution compared to classical DC polarography.

Experimental Protocol

This protocol outlines the necessary reagents, equipment, and procedures for the assay.

Reagents and Materials

• Tolmetin Sodium Reference Standard: USP grade or equivalent.

• Tolmetin Sodium Capsules: Commercial formulation (e.g., Tolectin® 200 mg).[1]

• Acetate Buffer (pH 5.0): Prepare by dissolving appropriate amounts of sodium acetate and acetic acid in distilled or deionized water. Adjust the pH to 5.0 using a calibrated pH meter.[1]

• Gelatin Solution (0.1% w/v): To be used as a maxima suppressor if necessary.

• High-purity Nitrogen Gas: For deaeration of solutions.

• Distilled or Deionized Water.

Instrumentation

• Polarographic Analyzer/Potentiostat: Capable of differential pulse mode.

• Dropping Mercury Electrode (DME): Assembly with a mercury reservoir.

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl) or Saturated Calomel Electrode (SCE).

• Auxiliary Electrode: Platinum wire.

• Electrochemical Cell: A glass cell with provisions for the three electrodes and a nitrogen inlet/outlet.

• Volumetric Glassware: Class A.

• Analytical Balance.

Preparation of Solutions

• Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh about 100 mg of Tolmetin Sodium reference standard, transfer it to a 100 mL volumetric flask, dissolve in and dilute to the mark with acetate buffer (pH 5.0).

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilution of the stock solution with the acetate buffer to cover the desired concentration range for the calibration curve.

• Sample Preparation:

  • Empty and combine the contents of at least five Tolmetin Sodium capsules.

  • Accurately weigh a portion of the mixed powder equivalent to the average weight of the capsule contents.

  • Transfer the weighed powder to a suitable volumetric flask.

  • Add a volume of acetate buffer (pH 5.0) equivalent to about 70% of the flask's capacity.

  • Sonicate for 15 minutes to ensure complete dissolution of the active ingredient and then dilute to the mark with the same buffer.

  • Filter the solution through a suitable filter paper, discarding the first few milliliters of the filtrate.

  • Dilute an aliquot of the clear filtrate with the acetate buffer to obtain a final concentration within the working range of the assay.

Instrumental Parameters

The following are typical starting parameters and may require optimization for the specific instrument being used:

Parameter	Recommended Setting
Mode	Differential Pulse Polarography (DPP)
Working Electrode	Dropping Mercury Electrode (DME)
Initial Potential	-1000 mV
Final Potential	-1500 mV
Supporting Electrolyte	Acetate Buffer (pH 5.0)[1]
Pulse Amplitude	50 mV
Pulse Duration	40 ms
Scan Rate	5 mV/s
Drop Time	1 s
Purge Gas	Nitrogen
Purge Time	5 minutes

Measurement Procedure

• Transfer a suitable volume (e.g., 10 mL) of the prepared working standard or sample solution into the polarographic cell.

• Add a small amount of gelatin solution if maxima in the polarogram are observed. An AC polarography method for Tolmetin Sodium suggests a final concentration of 0.001% gelatin.

• Insert the electrodes into the cell.

• Deaerate the solution by bubbling high-purity nitrogen gas through it for 5 minutes. Maintain a nitrogen atmosphere over the solution during the measurement.

• Start the potential scan and record the differential pulse polarogram.

• Measure the peak current at the peak potential (Ep).

• Perform a blank run with the acetate buffer and subtract any background current from the measurements.

• For quantitative analysis, the standard addition method is recommended to overcome matrix effects.[1] This involves adding known amounts of the standard stock solution to the sample solution in the polarographic cell and recording the polarogram after each addition.

Data Presentation and Validation

The developed method should be validated according to ICH guidelines to ensure its suitability for its intended purpose.

Quantitative Analysis Results

The following table summarizes the quantitative results from a study on Tolmetin Sodium capsules using DPP.[1]

Parameter	Result	Standard Deviation
Assay of Capsule Formulation (% of Stated Amount)	99.87%	± 0.43
Accuracy by Standard Addition (% Recovery)	100.15%	± 0.75

Method Validation Parameters

While a full validation report for this specific DPP method on Tolmetin Sodium is not available, the following table outlines the typical parameters that should be evaluated.

Validation Parameter	Typical Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.999
Range	Typically 80-120% of the test concentration
Accuracy (% Recovery)	98.0% - 102.0%
Precision (RSD%)	Repeatability (Intra-day) ≤ 2%; Intermediate Precision (Inter-day) ≤ 3%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1
Specificity	No interference from excipients at the peak potential of Tolmetin Sodium
Robustness	Insignificant changes in results with small variations in pH, buffer concentration, etc.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the DPP analysis of Tolmetin Sodium capsules.

References

• 1. Differential pulse polarographic assay of tolmetin sodium capsules - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming gastrointestinal side effects of oral Tolmetin Sodium in research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming the gastrointestinal (GI) side effects associated with oral Tolmetin Sodium administration in a research setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary gastrointestinal side effects observed with oral Tolmetin Sodium in research animals?

A1: The most commonly reported GI side effects in preclinical and clinical studies include nausea, dyspepsia (indigestion), abdominal pain, diarrhea, flatulence, vomiting, constipation, and gastritis.[1][2][3] In some cases, more severe complications such as peptic ulcers, gastrointestinal bleeding, and perforation can occur.[1][3][4][5]

Q2: What is the underlying mechanism of Tolmetin Sodium-induced GI toxicity?

A2: Tolmetin Sodium, like other nonsteroidal anti-inflammatory drugs (NSAIDs), primarily causes GI damage by inhibiting cyclooxygenase (COX) enzymes, particularly COX-1.[6] This inhibition leads to a deficiency in prostaglandins, which are crucial for maintaining the integrity of the gastric mucosa.[7] Prostaglandins help regulate protective mechanisms such as mucus and bicarbonate secretion, as well as mucosal blood flow.[7]

Q3: Are there any derivatives of Tolmetin with a better gastrointestinal safety profile?

A3: Yes, a derivative called Amtolmetin guacyl has been developed. It is a non-selective NSAID that has demonstrated a better GI tolerability profile with a substantially lower incidence of GI adverse events compared to traditional NSAIDs in some studies.[8]

Q4: Can alternative formulations of Tolmetin Sodium reduce GI side effects?

A4: Research into alternative formulations is ongoing. Topical administration, such as in a gel, is being explored to deliver the drug locally to the site of inflammation, thereby bypassing the GI tract and reducing systemic side effects.[3][5][9] Additionally, fast-dissolving tablets have been developed with the aim of enhancing pre-gastric absorption, which may also help in mitigating GI issues.[10][11]

Troubleshooting Guides

Problem: High Incidence of Gastric Ulceration in an Animal Cohort

Possible Cause: The dose of Tolmetin Sodium may be too high, or the animal strain may be particularly susceptible to NSAID-induced gastric damage.

Troubleshooting Steps:

• Dose Reduction: Evaluate if a lower dose of Tolmetin Sodium can achieve the desired therapeutic effect while minimizing gastric damage.

• Strain Selection: Review literature to determine if the chosen animal strain is known for sensitivity to NSAIDs. Consider using a more resistant strain if appropriate for the research model.

• Co-administration of Gastroprotective Agents: Implement the use of proton pump inhibitors (PPIs) like esomeprazole or H2 receptor antagonists like ranitidine.[12][13] For appropriate dosing in preclinical models, refer to the table below.

• Formulation Strategy: If feasible for the study design, consider formulating the Tolmetin Sodium in a way that reduces direct contact with the gastric mucosa, such as enteric-coated capsules or a buffered solution.

Problem: Variability in Gastric Injury Within the Same Experimental Group

Possible Cause: Inconsistent drug administration, differences in food intake among animals, or underlying health differences.

Troubleshooting Steps:

• Standardize Administration: Ensure precise and consistent oral gavage techniques. Confirm that the full dose is delivered to each animal.

• Fasting Protocol: Standardize the fasting period before and after drug administration. Food in the stomach can influence drug absorption and local irritation.

• Health Screening: Perform a thorough health check of all animals before initiating the experiment to exclude any with pre-existing gastrointestinal issues.

• Stress Reduction: Minimize environmental stressors for the animals, as stress can exacerbate gastric ulceration.[14]

Data Presentation

Table 1: Incidence of Gastrointestinal Adverse Reactions with Tolmetin Sodium (Clinical Data)

Adverse Reaction	Frequency
Nausea	11%[1]
Dyspepsia	>1%
GI Distress	>1%
Abdominal Pain	>1%
Diarrhea	>1%
Flatulence	>1%
Vomiting	>1%
Constipation	>1%
Gastritis	>1%
Peptic Ulcer	>1%

Data compiled from controlled clinical trials.[1]

Table 2: Preclinical Dosing of Gastroprotective Agents Co-administered with NSAIDs in Rats

Gastroprotective Agent	Dose Range (in rats)	Route of Administration	Reference
Esomeprazole	20 mg/kg	Oral	[13]
Ranitidine	50 mg/kg	Oral	[12]
Dexmedetomidine	10 - 100 µg/kg	Intraperitoneal	[15]

Experimental Protocols

Protocol 1: NSAID-Induced Gastric Ulcer Model in Rats

This protocol is adapted from models using other NSAIDs like indomethacin and can be optimized for Tolmetin Sodium.

Objective: To induce gastric ulcers in rats for the evaluation of gastroprotective agents.

Materials:

• Male Wistar rats (180-220g)

• Tolmetin Sodium

• Vehicle (e.g., 1% carboxymethyl cellulose)

• Gastroprotective agent (e.g., Esomeprazole)

• Normal saline

• Anesthetic (e.g., ether or isoflurane)

• Dissection tools

• Formalin (10%)

• pH meter

• Centrifuge

Procedure:

• Animal Acclimatization: House the rats in standard laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into experimental groups (e.g., Control, Tolmetin Sodium only, Tolmetin Sodium + Gastroprotective agent).

• Fasting: Fast the rats for 24 hours prior to drug administration, with free access to water.

• Drug Administration:

  • Administer the gastroprotective agent or vehicle orally to the respective groups 30-60 minutes before Tolmetin Sodium administration.

  • Administer Tolmetin Sodium orally at the desired dose.

• Observation: Observe the animals for any signs of distress.

• Sacrifice and Sample Collection: Four hours after Tolmetin Sodium administration, euthanize the rats using an approved method.

• Stomach Excision: Immediately dissect the stomach, ligate the pyloric end, and collect the gastric contents.

• Gastric Content Analysis:

  • Measure the volume of the gastric juice.

  • Centrifuge the gastric juice at 1000 rpm for 10 minutes.

  • Determine the pH of the supernatant using a pH meter.

  • Estimate the free and total acidity by titrating with 0.01 N NaOH.

• Ulcer Index Determination:

  • Open the stomach along the greater curvature and wash gently with normal saline.

  • Examine the gastric mucosa for ulcers using a magnifying glass.

  • Score the ulcers based on a predefined scale (e.g., 0 = no ulcer, 1 = reddish spots, 2 = hemorrhagic streaks, 3 = ulcers >3mm, 4 = ulcers >5mm, 5 = perforated ulcers).

  • The ulcer index is the mean score of all ulcers per stomach.

• Histopathology: Preserve a section of the stomach tissue in 10% formalin for histological examination.[16][17][18]

Protocol 2: Histopathological Evaluation of Gastric Mucosa

Objective: To assess the microscopic changes in the gastric mucosa following Tolmetin Sodium administration.

Procedure:

• Tissue Processing: Process the formalin-fixed gastric tissue through graded alcohols and embed in paraffin.

• Sectioning: Cut 5 µm thick sections and mount them on glass slides.

• Staining: Stain the sections with Hematoxylin and Eosin (H&E).

• Microscopic Examination: Examine the slides under a light microscope for:

  • Epithelial cell damage or loss

  • Hemorrhage

  • Edema in the submucosa

  • Inflammatory cell infiltration (e.g., neutrophils)

  • Necrosis

Visualizations

Caption: Mechanism of Tolmetin Sodium-induced gastrointestinal damage.

Caption: Troubleshooting workflow for high gastric ulceration incidence.

Caption: Experimental workflow for NSAID-induced gastric ulcer model.

References

• 1. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
• 2. Tolmetin: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 3. sysrevpharm.org [sysrevpharm.org]
• 4. Tolmetin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ijscia.com [ijscia.com]
• 8. Amtolmetin: A Reappraisal of NSAID with Gastroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sysrevpharm.org [sysrevpharm.org]
• 10. researchgate.net [researchgate.net]
• 11. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. archives.ijper.org [archives.ijper.org]
• 13. Indomethacin-induced gastric ulceration in rats: Protective roles of Spondias mombin and Ficus exasperata - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Histopathological Overview of Experimental Ulcer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antiulcerative effect of dexmedetomidine on indomethacin-induced gastric ulcer in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Endoscopic and histopathological evaluation of acute gastric injury in high-dose acetaminophen and nonsteroidal anti-inflammatory drug ingestion with suicidal intent - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jcp.bmj.com [jcp.bmj.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Stability-Indicating Assay for Tolmetin Sodium in Aged Dosage Forms

Welcome to the technical support center for the stability-indicating assay of Tolmetin Sodium in aged dosage forms. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the successful implementation of this analytical method.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of a stability-indicating assay for Tolmetin Sodium?

A stability-indicating assay is a validated analytical procedure that accurately and precisely quantifies the concentration of the active pharmaceutical ingredient (API), Tolmetin Sodium, in a drug product over time. Crucially, it must also be able to resolve the API from any potential degradation products, process impurities, and excipients. This ensures that the measured concentration of Tolmetin Sodium is not artificially inflated by the presence of other compounds, which is essential for assessing the stability and shelf-life of aged dosage forms.

Q2: What are the typical forced degradation conditions for Tolmetin Sodium?

Forced degradation studies, or stress testing, are performed to intentionally degrade the drug substance to produce potential degradation products.[1][2] This helps in developing and validating a stability-indicating method. Typical conditions for Tolmetin Sodium include:

• Acid Hydrolysis: Treatment with an acid (e.g., 0.1 N HCl) at elevated temperatures.

• Base Hydrolysis: Treatment with a base (e.g., 0.1 N NaOH) at elevated temperatures. Tolmetin has been found to be relatively stable under basic conditions.[2]

• Oxidative Degradation: Exposure to an oxidizing agent (e.g., 3-30% hydrogen peroxide).

• Photolytic Degradation: Exposure to UV and visible light. Tolmetin is known to be reactive to light.[2]

• Thermal Degradation: Subjecting the solid drug or a solution to high temperatures.

Q3: What are the known degradation products of Tolmetin Sodium?

Under photolytic stress, Tolmetin has been shown to degrade into several products. The identified photodegradation products include:

• p-tolyl 1,2-dimethyl-5-pyrrolyl ketone

• p-tolyl 1-methyl-2-hydroxymethyl-5-pyrrolyl ketone

• 5-(p-toluoyl)-1-methyl-2-pyrrole carbaldehyde

Information on the specific chemical structures of hydrolytic and oxidative degradation products is less readily available in the public domain. However, a stability-indicating method must be able to separate any peaks generated under these stress conditions from the main Tolmetin Sodium peak.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Tolmetin Sodium in aged dosage forms.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too high a concentration of the sample. 2. Secondary Interactions: Silanol groups on the column interacting with the analyte. 3. Inappropriate Mobile Phase pH: The pH is too close to the pKa of Tolmetin, causing inconsistent ionization. 4. Column Degradation: Loss of stationary phase or contamination.	1. Dilute the sample and re-inject. 2. Use a mobile phase with a competing base (e.g., triethylamine) or an end-capped column. 3. Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. 4. Flush the column with a strong solvent or replace the column if necessary.
Ghost Peaks	1. Contaminated Mobile Phase or System: Impurities in the solvents or carryover from previous injections. 2. Late Eluting Peaks from Previous Injections: Components from a previous run eluting in the current chromatogram. 3. Degradation of Sample in the Autosampler: The sample may be unstable in the sample solvent over time.	1. Use fresh, high-purity HPLC-grade solvents. Purge the system thoroughly. 2. Increase the run time or incorporate a column flush step at the end of each run. 3. Investigate the stability of Tolmetin Sodium in the chosen sample solvent and prepare fresh samples if necessary.
Shifting Retention Times	1. Inconsistent Mobile Phase Composition: Improperly mixed mobile phase or solvent evaporation. 2. Fluctuations in Column Temperature: Lack of a column thermostat or significant changes in ambient temperature. 3. Column Equilibration Issues: Insufficient time for the column to equilibrate with the mobile phase. 4. Pump Malfunction: Inconsistent flow rate.	1. Prepare the mobile phase carefully and keep the solvent reservoirs covered. 2. Use a column oven to maintain a consistent temperature. 3. Ensure the column is equilibrated for a sufficient time before starting the analysis (typically 10-20 column volumes). 4. Check the pump for leaks and perform routine maintenance.
Extra Peaks in Aged Sample Chromatograms	1. Degradation Products: Formation of new chemical entities due to the aging of the dosage form. 2. Excipient Interference: Excipients or their degradation products co-eluting with the analyte or appearing as separate peaks.	1. Perform forced degradation studies to tentatively identify the retention times of potential degradation products. 2. Analyze a placebo (formulation without the API) to identify peaks originating from excipients. If there is co-elution, the chromatographic method (e.g., mobile phase gradient, column chemistry) needs to be modified for better resolution.
Loss of Resolution	1. Column Contamination: Buildup of sample matrix components on the column. 2. Void Formation in the Column: A channel or void has formed at the head of the column. 3. Change in Mobile Phase Composition: Inaccurate preparation of the mobile phase.	1. Wash the column with a series of strong solvents. Use a guard column to protect the analytical column. 2. Reverse flush the column (if permitted by the manufacturer) or replace the column. 3. Prepare fresh mobile phase, ensuring accurate measurements.

Experimental Protocols

Stability-Indicating HPLC Method for Tolmetin Sodium

This protocol is a representative method and may require optimization for specific formulations and equipment.

Parameter	Specification
Column	Inertsil 5 ODS-3V (250 x 4.6 mm, 5 µm) or equivalent C18 column[2]
Guard Column	Inertsil 7 ODS-3V (50 x 4.6 mm, 5 µm) or equivalent[2]
Mobile Phase	Methanol : 1% Acetic Acid in Water (64:36, v/v)[2]
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm[2]
Injection Volume	10 - 20 µL
Column Temperature	Ambient or controlled at 25 °C
Sample Preparation	Accurately weigh and transfer a portion of the aged dosage form (e.g., powdered tablets) equivalent to a target concentration of Tolmetin Sodium into a volumetric flask. Add a suitable diluent (e.g., mobile phase or methanol), sonicate to dissolve, and dilute to volume. Filter the solution through a 0.45 µm syringe filter before injection.

Forced Degradation Study Protocol

• Acid Hydrolysis: Dissolve Tolmetin Sodium in 0.1 N HCl and heat at 80°C for a specified period (e.g., 2, 4, 8 hours). Neutralize the solution before injection.

• Base Hydrolysis: Dissolve Tolmetin Sodium in 0.1 N NaOH and heat at 80°C for a specified period. Neutralize the solution before injection.

• Oxidative Degradation: Dissolve Tolmetin Sodium in a solution of 3% hydrogen peroxide and keep it at room temperature for a specified period.

• Photolytic Degradation: Expose a solution of Tolmetin Sodium and the solid drug substance to UV (e.g., 254 nm) and visible light for a defined duration.

• Thermal Degradation: Keep the solid drug substance in a hot air oven at a high temperature (e.g., 105°C) for a specified period.

Method Validation Parameters

A stability-indicating HPLC method for Tolmetin Sodium should be validated according to ICH guidelines, including the following parameters:

Parameter	Typical Acceptance Criteria
Specificity	The peak for Tolmetin Sodium should be pure and well-resolved from degradation products and excipients (Peak Purity Index > 0.99).
Linearity	Correlation coefficient (r²) ≥ 0.999 over a specified concentration range (e.g., 50-150% of the target concentration).
Accuracy	Recovery of 98.0% to 102.0% for the API.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, pH, flow rate).

Visualizations

References

• 1. Quantitation of tolmetin by high-performance liquid chromatography and method validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]

Technical Support Center: Troubleshooting Tolmetin Sodium Interference in Proteinuria Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering issues with Tolmetin sodium interference in proteinuria assays. The information is presented in a question-and-answer format to directly address specific problems.

Frequently Asked Questions (FAQs)

Q1: My urinalysis results show significant proteinuria after administering Tolmetin sodium. Is this a sign of nephrotoxicity?

A1: Not necessarily. Tolmetin sodium and its metabolites are known to cause "pseudoproteinuria," particularly in acid-precipitation-based assays. This is a false-positive result where the drug or its metabolites precipitate in the acidic conditions of the test, mimicking the appearance of protein precipitation. It is crucial to use an alternative method to confirm true proteinuria before concluding nephrotoxicity.

Q2: Which proteinuria assays are most susceptible to interference by Tolmetin sodium?

A2: Acid precipitation methods, such as the sulfosalicylic acid (SSA) test and the trichloroacetic acid (TCA) test, are highly susceptible to interference from Tolmetin sodium, leading to false-positive results.

Q3: Can Tolmetin sodium interfere with common colorimetric protein assays like the Bradford, Lowry, or BCA assays?

A3: While direct quantitative data on Tolmetin sodium's interference in these specific assays is limited in published literature, there is a strong potential for interference based on its chemical properties:

• Spectrophotometric Interference: Tolmetin sodium exhibits significant absorbance in the UV range, with a high molar absorptivity at 340 nm and an absorbance maximum at 325 nm. This can lead to artificially high readings in any spectrophotometric assay measured at or near these wavelengths.

• Chemical Interference (Lowry and BCA Assays): The Lowry and Bicinchoninic Acid (BCA) assays are based on the reduction of copper ions (Cu²⁺ to Cu⁺) by proteins. Tolmetin sodium, as a phenolic compound, possesses reducing properties and can potentially reduce Cu²⁺ ions, leading to an overestimation of the protein concentration.

Q4: I suspect Tolmetin sodium is interfering with my protein assay. What are the initial troubleshooting steps?

A4: The first step is to determine if Tolmetin sodium is indeed the cause of the interference. This can be done by running a "drug-only" control, where a solution of Tolmetin sodium at the expected concentration in your sample is assayed without any protein. If this control shows a significant signal, interference is likely.

Caption: Initial troubleshooting workflow for suspected Tolmetin sodium interference.

Troubleshooting Guides

Issue 1: False-Positive Proteinuria with Acid Precipitation Tests

Symptoms:

• High protein concentration detected in urine samples from subjects treated with Tolmetin sodium using sulfosalicylic acid (SSA) or trichloroacetic acid (TCA) methods.

• Urine may appear cloudy upon addition of the acid.

Root Cause:

• Precipitation of Tolmetin sodium or its metabolites in acidic conditions.

Solution:

• Use an alternative assay: Switch to a method not based on acid precipitation, such as a dye-binding assay (e.g., Bradford) or a copper-based assay (e.g., BCA or Lowry). However, be aware of the potential for interference in these assays as well (see Issue 2).

• Confirm with a different method: If a positive result is obtained with an acid precipitation test, re-assay the sample using a different method to confirm the presence of proteinuria.

Issue 2: Inaccurate Results with Colorimetric Protein Assays (Bradford, Lowry, BCA)

Symptoms:

• Higher than expected protein concentrations.

• Inconsistent or non-linear standard curves when samples containing Tolmetin sodium are used.

• High background absorbance in "drug-only" controls.

Root Cause:

• Direct Absorbance: Tolmetin sodium absorbs light in the UV range, which may overlap with the absorbance maxima of the assay dyes or reaction products.

• Chemical Reactivity: Tolmetin sodium may directly react with assay reagents (e.g., reducing copper in Lowry and BCA assays).

Solutions:

• Sample Dilution:

  • Concept: Diluting the sample reduces the concentration of Tolmetin sodium to a level that no longer interferes with the assay, while ideally keeping the protein concentration within the detectable range.

  • Pros: Simple, fast, and requires no special equipment.

  • Cons: Only effective if the initial protein concentration is high enough to remain detectable after dilution.

• Protein Precipitation:

  • Concept: Proteins are precipitated out of the solution, leaving interfering substances like Tolmetin sodium in the supernatant, which is then discarded. The protein pellet is then redissolved in a compatible buffer and assayed.

  • Methods: Trichloroacetic Acid (TCA)/Acetone precipitation or Acetone precipitation.

  • Pros: Effective at removing a wide range of interfering substances.

  • Cons: Can be time-consuming and may result in some protein loss.

• Dialysis/Desalting:

  • Concept: The sample is placed in a dialysis bag or desalting column with a specific molecular weight cut-off (MWCO) membrane. Smaller molecules like Tolmetin sodium pass through the membrane into a larger volume of buffer (dialysate), while the larger protein molecules are retained.

  • Pros: Gentle method that preserves protein activity and is effective for removing small molecules.

  • Cons: Time-consuming and may lead to sample dilution.

Caption: Mitigation strategies for Tolmetin sodium interference in colorimetric assays.

Data on Mitigation Strategies

The following tables summarize the effectiveness and key parameters of the recommended mitigation strategies.

Table 1: Comparison of Protein Precipitation Methods

Method	Principle	Protein Recovery	Efficiency in Removing Small Molecules
TCA/Acetone	Acid precipitation of proteins, followed by washing with acetone.	Good, but can be variable.	High
Acetone	Organic solvent precipitation of proteins.	Generally higher and more reproducible than TCA/Acetone.[1][2][3][4]	High

Table 2: Dialysis Parameters for Removing Small Molecules

Parameter	Recommendation	Rationale
MWCO of Membrane	3-5 kDa	To retain most proteins while allowing Tolmetin sodium (MW: 315.3 g/mol ) to pass through.
Dialysate Volume	>100 times the sample volume.[5]	To ensure a sufficient concentration gradient for efficient diffusion.
Dialysis Time	4-6 hours with at least two buffer changes, or overnight at 4°C.	To allow for equilibrium to be reached.
Stirring	Gentle stirring of the dialysate.	To prevent localized saturation around the dialysis membrane.

Experimental Protocols

Protocol 1: Acetone Precipitation

• Sample Preparation: Place 100 µL of your protein sample (containing Tolmetin sodium) into a microcentrifuge tube.

• Precipitation: Add 400 µL of ice-cold acetone (-20°C) to the sample.

• Incubation: Vortex briefly and incubate at -20°C for 60 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the protein.

• Supernatant Removal: Carefully decant and discard the supernatant, which contains the Tolmetin sodium.

• Washing: Add 200 µL of ice-cold acetone, vortex briefly, and centrifuge again at 14,000 x g for 5 minutes at 4°C.

• Drying: Discard the supernatant and allow the protein pellet to air dry for 5-10 minutes. Do not over-dry, as this can make redissolving difficult.

• Resuspension: Resuspend the protein pellet in a buffer compatible with your chosen protein assay.

Protocol 2: Dialysis

• Membrane Preparation: Prepare a dialysis membrane with an appropriate MWCO (e.g., 3.5 kDa) according to the manufacturer's instructions. This usually involves rinsing with deionized water.

• Sample Loading: Load your protein sample into the dialysis tubing or cassette, ensuring no air bubbles are trapped.

• Dialysis: Place the sealed dialysis bag/cassette in a beaker containing a large volume of dialysis buffer (e.g., PBS) at 4°C. The buffer volume should be at least 100 times the sample volume.[5]

• Stirring: Place the beaker on a magnetic stir plate and stir gently.

• Buffer Exchange: Change the dialysis buffer after 2-3 hours. Repeat the buffer exchange at least one more time.

• Final Dialysis: Continue dialysis for another 2-3 hours or overnight.

• Sample Recovery: Carefully remove the sample from the dialysis bag/cassette. The sample is now ready for protein quantification.

Caption: Detailed workflows for protein precipitation and dialysis to remove Tolmetin sodium.

References

• 1. Protein precipitation of diluted samples in SDS-containing buffer with acetone leads to higher protein recovery and reproducibility in comparison with TCA/acetone approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PXD003653 - Protein precipitation of diluted samples with acetone leads to higher protein recovery and reproducibility in comparison with TCA/acetone approach - OmicsDI [omicsdi.org]
• 4. journals.sbmu.ac.ir [journals.sbmu.ac.ir]
• 5. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]

Minimizing variability in Tolmetin Sodium-induced anti-inflammatory response

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in the anti-inflammatory response induced by Tolmetin Sodium.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments, offering potential causes and solutions to enhance the reproducibility and reliability of your results.

Issue 1: High Variability in In Vivo Anti-Inflammatory Efficacy

Potential Cause	Troubleshooting Steps
Animal Model and Demographics	Standardize Animal Characteristics: Use animals of the same species, strain, age, and sex. Report these characteristics in your experimental records.[1]
Acclimatization: Ensure a sufficient acclimatization period for the animals in the experimental environment to reduce stress-induced variability.
Health Status: Use only healthy animals and screen for any underlying conditions that could affect the inflammatory response.
Drug Administration	Route and Formulation: Maintain consistency in the route of administration (e.g., oral gavage, intraperitoneal injection) and the drug formulation (e.g., vehicle, concentration).[2]
Dosing Accuracy: Use calibrated equipment for accurate dosing based on individual animal body weight.
Timing: Administer Tolmetin Sodium at the same time each day to account for circadian rhythms that may influence inflammatory processes.
Induction of Inflammation	Standardize Induction Method: Use a consistent and reproducible method for inducing inflammation (e.g., carrageenan-induced paw edema).[2][3][4]
Reagent Quality: Ensure the quality and concentration of the inflammatory agent are consistent across all experiments.
Measurement of Inflammation	Blinding: Whenever possible, the individual measuring the inflammatory response should be blinded to the treatment groups to minimize bias.[5]
Consistent Timing: Measure the inflammatory response at standardized time points post-induction and post-treatment.
Objective Measurements: Utilize quantitative and objective measurement techniques (e.g., plethysmometer for paw volume, calipers for thickness) to reduce subjective error.

Issue 2: Inconsistent In Vitro Anti-Inflammatory Effects

Potential Cause	Troubleshooting Steps
Cell Line and Culture Conditions	Cell Line Authentication: Regularly authenticate cell lines to ensure they have not been misidentified or cross-contaminated.
Passage Number: Use cells within a consistent and low passage number range, as high passage numbers can lead to phenotypic and functional changes.
Culture Medium: Use a consistent source and lot of culture medium and supplements (e.g., fetal bovine serum) to avoid variability in growth factors and other components.
Experimental Setup	Cell Seeding Density: Seed cells at a consistent density to ensure uniform cell numbers at the time of treatment.
Drug Preparation: Prepare fresh solutions of Tolmetin Sodium for each experiment and ensure complete dissolution in the vehicle.
Assay Performance	Assay Validation: Validate all assays (e.g., ELISA, qPCR, Western blot) for linearity, precision, and accuracy.[6]
Positive and Negative Controls: Include appropriate positive and negative controls in every experiment to monitor assay performance.
Reagent Quality: Use high-quality, validated reagents and antibodies.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Tolmetin Sodium's anti-inflammatory effect?

A1: Tolmetin Sodium is a non-steroidal anti-inflammatory drug (NSAID) that primarily acts by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[8][9] This inhibition prevents the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[8][9] By reducing prostaglandin synthesis, Tolmetin Sodium alleviates inflammatory symptoms.[8][10][11]

Q2: What are the key pharmacokinetic parameters of Tolmetin Sodium that could contribute to response variability?

A2: Tolmetin Sodium is rapidly absorbed after oral administration, with peak plasma concentrations reached within 30 to 60 minutes.[8][10][11] It has a biphasic elimination with a rapid phase half-life of 1 to 2 hours and a slower phase of about 5 hours.[10][11] Variability in absorption rate and metabolism in the liver can lead to inter-individual differences in plasma concentrations and, consequently, the anti-inflammatory response.[8]

Q3: How can I minimize variability in my preclinical studies to improve their translational relevance?

A3: To enhance the reproducibility and translational potential of your preclinical research, consider the following strategies:

• Standardized Protocols: Adhere to detailed and standardized experimental protocols.[12]

• Randomization and Blinding: Implement randomization of animals to treatment groups and blinding of investigators during data collection and analysis to reduce bias.[5]

• Multi-laboratory Studies: Conducting experiments in multiple laboratories can help identify and reduce idiosyncratic effects, thereby increasing the generalizability of the findings.[5]

• Robust Data Management: Utilize a laboratory information management system (LIMS) or an electronic lab notebook (ELN) to ensure accurate and consistent data collection and analysis.[12]

Q4: Are there specific experimental models recommended for assessing the anti-inflammatory activity of Tolmetin Sodium?

A4: The carrageenan-induced paw edema model in rats is a widely used and well-characterized in vivo model for evaluating the anti-inflammatory effects of NSAIDs like Tolmetin Sodium.[2][3][4] For in vitro studies, RAW264.7 macrophage cells are commonly used to assess the inhibition of inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines.[6]

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Tolmetin Sodium

Parameter	Value	Reference
Time to Peak Plasma Concentration (Tmax)	30 - 60 minutes	[10][11]
Plasma Half-life (t1/2)	Biphasic: 1-2 hours (rapid), ~5 hours (slow)	[10][11]
Protein Binding	>99%	[13]
Excretion	Primarily via kidneys as metabolites	[8][11]

Table 2: Efficacy of Tolmetin Sodium in Clinical Studies

Study Population	Comparator	Outcome	Reference
Rheumatoid Arthritis	Placebo	Superior to placebo in reducing joint pain and stiffness.	[14]
Rheumatoid Arthritis	Phenylbutazone	Comparable efficacy to phenylbutazone.	[15]
Osteoarthritis	Aloxiprin	Both drugs showed improvement; Tolmetin Sodium had fewer side effects.	[15]
Degenerative Joint Disease	Placebo	Significantly greater relief of pain and stiffness compared to placebo.	[16]

Experimental Protocols

Protocol 1: Carrageenan-Induced Paw Edema in Rats

This protocol is a standard method for evaluating the in vivo anti-inflammatory activity of Tolmetin Sodium.

• Animal Selection: Use male Wistar rats (180-200g). House them under standard laboratory conditions with free access to food and water.

• Grouping and Dosing: Divide the animals into groups (n=6 per group): Control (vehicle), Tolmetin Sodium (e.g., 20 mg/kg), and a positive control (e.g., Indomethacin). Administer the treatments orally 1 hour before carrageenan injection.

• Induction of Inflammation: Inject 0.1 mL of 1% (w/v) carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Protocol 2: In Vitro Anti-Inflammatory Assay in RAW264.7 Cells

This protocol assesses the ability of Tolmetin Sodium to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Cell Culture: Culture RAW264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1.5 x 10^5 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Tolmetin Sodium for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce inflammation.

• NO Measurement: Measure the accumulation of nitrite (a stable product of NO) in the culture supernatant using the Griess reagent.

• Cell Viability: Perform a cell viability assay (e.g., MTT) to ensure that the observed reduction in NO is not due to cytotoxicity.

• Data Analysis: Calculate the percentage inhibition of NO production by Tolmetin Sodium compared to the LPS-stimulated control.

Visualizations

Caption: Mechanism of action of Tolmetin Sodium.

Caption: In vivo experimental workflow.

Caption: Troubleshooting logic for high variability.

References

• 1. researchgate.net [researchgate.net]
• 2. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reproducible preclinical research—Is embracing variability the answer? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. IHC Troubleshooting Guide | Thermo Fisher Scientific - KR [thermofisher.com]
• 8. What is the mechanism of Tolmetin Sodium? [synapse.patsnap.com]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. go.drugbank.com [go.drugbank.com]
• 12. genemod.net [genemod.net]
• 13. Tolmetin  (Tolectin) | Davis’s Drug Guide [nursing.unboundmedicine.com]
• 14. Tolmetin sodium, a new anti-arthritis drug: double-blind and long-term studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Clinical experience with tolmetin sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The effect of tolmetin on the chronic pain and decreased functional capacity associated with degenerative joint disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability of Tolmetin Sodium powder

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tolmetin Sodium powder. Our goal is to help you address potential batch-to-batch variability and ensure the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes (CQAs) of Tolmetin Sodium powder that can contribute to batch-to-batch variability?

A1: The primary CQAs for Tolmetin Sodium powder that can vary between batches and impact performance are:

• Particle Size Distribution (PSD): Affects dissolution rate, bioavailability, and powder flowability.

• Polymorphism: Different crystalline forms can have different solubilities and stabilities.

• Moisture Content: As a dihydrate salt, variations in moisture can affect stability and powder handling.

• Purity and Impurity Profile: The presence of impurities can impact safety and efficacy.

• Powder Flowability: Poor flow can lead to challenges in manufacturing processes like tableting.

Q2: How can I assess the purity of a new batch of Tolmetin Sodium powder?

A2: The purity of Tolmetin Sodium should be assessed using a validated High-Performance Liquid Chromatography (HPLC) method. The United States Pharmacopeia (USP) monograph for Tolmetin Sodium specifies that it should contain not less than 98.0 percent and not more than 102.0 percent of C₁₅H₁₄NNaO₃, calculated on a dried basis.[1]

Q3: What is the expected moisture content for Tolmetin Sodium powder?

A3: According to the USP monograph, Tolmetin Sodium dihydrate loses between 10.4% and 12.4% of its weight upon drying in a vacuum at 60°C for 4 hours.[1] Batches outside this range may have stability or handling issues.

Q4: Are there known polymorphic forms of Tolmetin Sodium?

A4: The existence of multiple polymorphic forms for an active pharmaceutical ingredient (API) is common and can significantly impact its properties.[2] X-ray powder diffraction (XRPD) is the definitive technique for identifying and quantifying different polymorphic forms.[3][4] One study has detailed the crystal structure of Tolmetin Sodium dihydrate.[5][6][7]

Q5: How does particle size affect the performance of Tolmetin Sodium?

A5: Particle size is a critical parameter that can significantly influence the dissolution rate and, consequently, the bioavailability of the drug product.[8] Smaller particles generally have a larger surface area, leading to faster dissolution. Variations in particle size between batches can lead to inconsistent drug release profiles.

Troubleshooting Guides

Issue 1: Inconsistent Dissolution Profiles Between Batches

You observe that different batches of Tolmetin Sodium powder exhibit significantly different dissolution rates in your formulation.

Possible Causes and Troubleshooting Steps:

Potential Root Cause	Recommended Action
Different Particle Size Distribution (PSD)	Perform particle size analysis using laser diffraction to determine the D10, D50, and D90 values for each batch. Compare the results against the certificate of analysis or internal specifications.
Polymorphic Differences	Analyze each batch using X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) to identify the crystalline form. Different polymorphs can have varying solubilities.[2]
Variations in Moisture Content	Determine the moisture content of each batch using Karl Fischer titration or Loss on Drying as per the USP monograph.[1] Excess moisture can lead to particle agglomeration and slower dissolution.
Excipient Incompatibility	Conduct compatibility studies with your chosen excipients using techniques like DSC to rule out any interactions that might be affecting dissolution.

Issue 2: Poor Powder Flowability During Formulation

You are experiencing difficulties with the flow of Tolmetin Sodium powder during blending or tableting, leading to weight variations and content uniformity issues.

Possible Causes and Troubleshooting Steps:

Potential Root Cause	Recommended Action
Unfavorable Particle Size and Shape	Characterize the particle size and morphology using techniques like sieve analysis and microscopy. Very fine or irregularly shaped particles can lead to poor flow.
High Moisture Content	High moisture content can increase inter-particle adhesion and reduce flowability. Ensure the moisture content is within the specified range.
Static Charges	Powder can develop static charges during handling, leading to poor flow. Consider using anti-static equipment or incorporating a glidant into your formulation.

Data Presentation: Comparison of "Good" vs. "Out-of-Specification" (OOS) Batches

The following tables provide an illustrative comparison of key quality attributes for a typical "good" batch of Tolmetin Sodium powder versus a hypothetical "Out-of-Specification" (OOS) batch. These values are examples and should be adapted to your specific product specifications.

Table 1: Particle Size Distribution

Parameter	"Good" Batch Example	"OOS" Batch Example	Potential Impact of OOS
D10 (µm)	15	5	Increased fines, potential for poor flow and dustiness
D50 (µm)	50	100	Slower dissolution rate
D90 (µm)	120	250	Incomplete or slow dissolution

Table 2: Physical and Chemical Properties

Parameter	"Good" Batch Example	"OOS" Batch Example	Potential Impact of OOS
Moisture Content (%)	11.5	13.5	Poor flowability, potential for degradation
Assay (% vs. USP)	99.8	97.5	Lower potency
Dissolution (% in 30 min)	88	65	Reduced bioavailability
Polymorphic Form	Form I	Mixture of Form I and II	Altered solubility and stability

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method is adapted from a validated HPLC assay for Tolmetin.[9]

• Instrumentation: HPLC system with a UV detector.

• Column: Inertsil 5 ODS-3V column (250 x 4.6 mm i.d.).[9]

• Mobile Phase: Methanol and 1% acetic acid (64:36, v/v).[9]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.[9]

• Sample Preparation: Accurately weigh and dissolve Tolmetin Sodium powder in the mobile phase to a known concentration.

• Procedure: Inject the sample and a reference standard solution into the HPLC system. Compare the peak areas to determine the purity and quantify any impurities.

Protocol 2: X-Ray Powder Diffraction (XRPD) for Polymorphism Analysis

• Instrumentation: X-ray diffractometer.

• Sample Preparation: Gently pack the Tolmetin Sodium powder into the sample holder.

• Data Collection: Scan the sample over a suitable 2θ range (e.g., 5° to 40°) with an appropriate step size and scan speed.

• Data Analysis: Compare the resulting diffraction pattern with known patterns for different polymorphs of Tolmetin Sodium. A study has identified characteristic peaks for Tolmetin Sodium at 1.22°, 15.18°, 16.43°, 19.99°, 21.26°, 25.54°, and 27.84° (2θ).[10]

Protocol 3: Differential Scanning Calorimetry (DSC) for Thermal Analysis

• Instrumentation: Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh a small amount of Tolmetin Sodium powder (typically 3-5 mg) into an aluminum pan and seal it.

• Heating Program: Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., 25°C to 200°C).

• Data Analysis: Analyze the resulting thermogram for thermal events such as melting endotherms or polymorphic transitions.[11][12][13][14]

Protocol 4: Powder Flowability Testing - Angle of Repose

• Instrumentation: Funnel with a fixed diameter and a flat base.

• Procedure:

  • Allow the Tolmetin Sodium powder to flow through the funnel onto the flat surface, forming a conical pile.

  • Measure the height (h) and the radius (r) of the base of the cone.

  • Calculate the angle of repose (θ) using the formula: θ = tan⁻¹(h/r).

• Interpretation:

  • Excellent flow: 25-30°

  • Good flow: 31-35°

  • Fair to passable flow: 36-40°

  • Poor flow: >40°

Protocol 5: Fourier Transform Infrared (FTIR) Spectroscopy for API Identification

• Instrumentation: FTIR spectrometer with an Attenuated Total Reflection (ATR) accessory.[15][16]

• Sample Preparation: Place a small amount of the Tolmetin Sodium powder directly onto the ATR crystal.[15][16]

• Data Collection: Collect the spectrum over a suitable wavenumber range (e.g., 4000-400 cm⁻¹) with an appropriate number of scans and resolution.[16]

• Data Analysis: Compare the obtained spectrum with a reference spectrum of Tolmetin Sodium to confirm its identity.[15]

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Relationship between CQAs and their impact on performance.

Caption: Out-of-Specification (OOS) investigation workflow.

References

• 1. pharmacopeia.cn [pharmacopeia.cn]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. agilent.com [agilent.com]
• 4. uspbpep.com [uspbpep.com]
• 5. Crystal structure of the non-steroidal anti-inflammatory drug (NSAID) tolmetin sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.iucr.org [journals.iucr.org]
• 7. researchgate.net [researchgate.net]
• 8. entegris.com [entegris.com]
• 9. pharmtech.com [pharmtech.com]
• 10. mdpi.com [mdpi.com]
• 11. skztester.com [skztester.com]
• 12. Interpret the DSC Curves and Understand the Results [redthermo.com]
• 13. youtube.com [youtube.com]
• 14. eng.uc.edu [eng.uc.edu]
• 15. edinst.com [edinst.com]
• 16. API Identification Using FTIR Spectroscopy - Edinburgh Analytical [edinburghanalytical.com]

Technical Support Center: Refinement of Animal Models for Studying Tolmetin Sodium Efficacy

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for refining animal models used in the study of Tolmetin Sodium's efficacy. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Tolmetin Sodium?

Tolmetin Sodium is a non-steroidal anti-inflammatory drug (NSAID) that primarily exerts its anti-inflammatory, analgesic, and antipyretic effects through the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1][2][3] By inhibiting these enzymes, Tolmetin Sodium blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[1][2]

Q2: Which are the most common animal models for evaluating the efficacy of Tolmetin Sodium?

The most frequently used and well-characterized animal models for assessing the anti-inflammatory and analgesic properties of NSAIDs like Tolmetin Sodium include:

• Carrageenan-Induced Paw Edema (CIPE) in rats or mice: A model of acute inflammation.[4][5]

• Adjuvant-Induced Arthritis (AIA) in rats: A model of chronic, systemic inflammation resembling rheumatoid arthritis.[1][6]

• Collagen-Induced Arthritis (CIA) in mice or rats: Another widely used model for rheumatoid arthritis that involves an autoimmune component.[6][7][8]

Q3: What are the key ethical considerations when using these animal models for NSAID research?

Ethical considerations are paramount in animal research. The "3Rs" principle (Replacement, Reduction, and Refinement) should be applied.[3][5][9]

• Replacement: Using non-animal methods whenever possible.

• Reduction: Using the minimum number of animals required to obtain statistically significant data.

• Refinement: Minimizing animal pain and distress. This includes using appropriate anesthesia and analgesia, defining humane endpoints, and providing environmental enrichment. For arthritis models, this also involves refining the induction process to reduce severity where possible without compromising the scientific objectives.[2]

All animal experiments must be approved and conducted in accordance with the guidelines of the Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics committee.[10]

Troubleshooting Guides

Issue 1: High variability in paw volume measurements in the Carrageenan-Induced Paw Edema (CIPE) model.

• Possible Cause: Inconsistent carrageenan injection volume or location.

  • Solution: Ensure precise and consistent subcutaneous injection of 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the rat's hind paw.[11] Use a consistent anatomical landmark for injection across all animals.

• Possible Cause: Inexperienced personnel performing measurements.

  • Solution: Provide thorough training on the use of the plethysmometer to ensure consistent and accurate readings. The paw should be immersed to the same anatomical mark each time.

• Possible Cause: Stress-induced physiological changes in the animals.

  • Solution: Acclimate the animals to the experimental room and handling procedures for at least one week prior to the experiment.

Issue 2: Unexpected adverse effects observed with Tolmetin Sodium administration.

• Possible Cause: Dose-related toxicity.

  • Solution: Tolmetin Sodium, like other NSAIDs, can cause gastrointestinal (GI) side effects such as ulcers and bleeding, as well as renal and cardiovascular issues, especially at higher doses and with long-term use.[11] Monitor animals daily for signs of GI distress (e.g., black, tarry stools, lethargy), changes in water intake or urination, and general well-being. If adverse effects are observed, consider reducing the dose or discontinuing treatment for that animal and recording the observation.

• Possible Cause: Formulation issues.

  • Solution: Ensure the drug is properly dissolved or suspended in the vehicle. For oral gavage, Tolmetin Sodium can be dissolved in water.[1] If a suspension is used, ensure it is homogenous to prevent inaccurate dosing.

Issue 3: Lack of significant efficacy of Tolmetin Sodium in the Adjuvant-Induced Arthritis (AIA) or Collagen-Induced Arthritis (CIA) model.

• Possible Cause: Inadequate drug dosage or treatment schedule.

  • Solution: Review the literature for effective dose ranges of Tolmetin Sodium in these models. A study on a prodrug of Tolmetin in the AIA model demonstrated efficacy, suggesting the parent compound should also be effective at an appropriate dose.[1] Treatment should typically be initiated before or at the onset of clinical signs of arthritis and continued daily.

• Possible Cause: Insufficient disease induction.

  • Solution: Ensure the proper preparation and administration of Complete Freund's Adjuvant (CFA) for the AIA model or type II collagen for the CIA model. The severity of arthritis in the AIA model is dependent on the concentration and volume of Mycobacterium in the adjuvant.[6]

• Possible Cause: Timing of assessment.

  • Solution: The therapeutic effects of Tolmetin Sodium may take several days to become apparent in chronic models. Ensure that the study duration is sufficient to observe a therapeutic response.

Data Presentation

Table 1: Efficacy of Tolmetin Sodium in the Carrageenan-Induced Paw Edema (CIPE) Model in Rats

Treatment Group	Dose (mg/kg, oral)	Paw Volume Reduction (%) at 3 hours	Reference
Control (Carrageenan only)	-	0%	[4]
Tolmetin Sodium	10	Significant reduction	[4]
Indomethacin (Reference)	10	Significant reduction	[4]

Note: Specific percentage reduction was not provided in the cited source, but a significant decrease in paw thickness was reported.

Table 2: Efficacy of Tolmetin Sodium in the Adjuvant-Induced Arthritis (AIA) Model in Rats

Treatment Group	Dose	Primary Endpoint	Observed Effect	Reference
Vehicle Control	-	Paw Swelling, Bone Degeneration	Progressive increase	[1]
Tolmetin Sodium	Not specified	Paw Swelling, Bone Degeneration	Inhibition of paw swelling and reduction of bone degeneration	[1]
Tolmetin Glycine Amide (Prodrug)	Not specified	Paw Swelling, Bone Degeneration	More potent inhibition than Tolmetin Sodium	[1]

Note: Specific dose-response data for Tolmetin Sodium in the AIA model is limited in the available literature. This table reflects qualitative findings.

Table 3: Efficacy of Tolmetin Sodium in the Collagen-Induced Arthritis (CIA) Model in Mice

Treatment Group	Dose	Primary Endpoint	Observed Effect	Reference
Vehicle Control	-	Arthritis Score, Paw Thickness	Progressive increase	Data not available
Tolmetin Sodium	Data not available	Arthritis Score, Paw Thickness	Data not available	Data not available
Dexamethasone (Reference)	Not specified	Arthritis Score, Paw Thickness	Significant decrease in inflammation	[6]

Note: Specific quantitative efficacy data for Tolmetin Sodium in the CIA model was not found in the reviewed literature. Researchers may need to perform dose-ranging studies to determine the optimal dose for their specific experimental conditions.

Experimental Protocols

Carrageenan-Induced Paw Edema (CIPE) in Rats

Objective: To evaluate the acute anti-inflammatory activity of Tolmetin Sodium.

Materials:

• Male Wistar rats (150-200g)

• Tolmetin Sodium

• Indomethacin (positive control)

• 1% (w/v) Carrageenan solution in saline

• Plethysmometer

• Oral gavage needles

Procedure:

• Fast the rats overnight with free access to water.

• Divide the animals into groups: Vehicle control, Tolmetin Sodium treated, and Indomethacin treated.

• Administer Tolmetin Sodium or Indomethacin orally by gavage. The vehicle control group receives the vehicle alone. A typical oral dose for Tolmetin Sodium is 10 mg/kg.[11]

• One hour after drug administration, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw of each rat.[11]

• Measure the paw volume of each rat using a plethysmometer immediately after carrageenan injection (time 0) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).[11]

• Calculate the percentage of paw edema inhibition for each treated group compared to the control group.

Adjuvant-Induced Arthritis (AIA) in Rats

Objective: To evaluate the chronic anti-inflammatory and anti-arthritic activity of Tolmetin Sodium.

Materials:

• Female Lewis rats

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Tolmetin Sodium

• Calipers for paw thickness measurement

• Radiography equipment (optional)

Procedure:

• Induce arthritis by a single intradermal injection of 0.1 mL of CFA into the base of the tail or a footpad.

• Monitor the animals for the development of arthritis, which typically appears around day 10-14 post-injection and is characterized by paw swelling.[6]

• Divide the arthritic rats into treatment groups: Vehicle control and Tolmetin Sodium treated.

• Begin daily oral administration of Tolmetin Sodium or vehicle.

• Measure paw volume or thickness and body weight regularly (e.g., 2-3 times per week).

• At the end of the study (e.g., day 28), radiological and histological assessments of the joints can be performed to evaluate bone and cartilage damage.[1]

Visualizations

Signaling Pathway

Caption: Mechanism of action of Tolmetin Sodium via COX-1 and COX-2 inhibition.

Experimental Workflow

Caption: General experimental workflow for Tolmetin Sodium efficacy testing.

Troubleshooting Logic

Caption: Troubleshooting decision tree for common experimental issues.

References

• 1. Effect of tolmetin glycine amide (McN-4366), a prodrug of tolmetin sodium, on adjuvant arthritis in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Tolmetin Sodium Fast Dissolving Tablets for Rheumatoid Arthritis Treatment: Preparation and Optimization Using Box-Behnken Design and Response Surface Methodology | Semantic Scholar [semanticscholar.org]
• 5. ImPRECISION: Limitations to Interpretation of a Large Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. Chemokine Receptor 5 Antagonism Causes Reduction in Joint Inflammation in a Collagen-Induced Arthritis Mouse Model [mdpi.com]
• 8. Applicability and implementation of the collagen-induced arthritis mouse model, including protocols (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sciencedaily.com [sciencedaily.com]
• 10. NSAIDs May Worsen Arthritis Inflammation | RSNA [rsna.org]
• 11. mdpi.com [mdpi.com]

False-positive results with Tolmetin Sodium in acid precipitation tests

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering false-positive results in acid precipitation tests for proteinuria when Tolmetin Sodium is a factor.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a positive result for proteinuria with the sulfosalicylic acid (SSA) test in samples from patients treated with Tolmetin Sodium?

A positive result for proteinuria with the SSA test in patients undergoing Tolmetin Sodium therapy is a known phenomenon described as "pseudoproteinuria" or a false-positive result.[1][2] This occurs because a major, inactive oxidative metabolite of Tolmetin precipitates in the acidic environment created by the sulfosalicylic acid, mimicking the precipitation of actual proteins.[1]

Q2: How can I confirm if a positive SSA test result is a true positive for proteinuria or a false positive due to Tolmetin Sodium?

To differentiate between true proteinuria and a false positive caused by Tolmetin Sodium, it is recommended to re-test the urine sample using a method that does not rely on acid precipitation.[1] Alternative methods include the urine dipstick test (which primarily detects albumin) and the heat coagulation test.[1] If these alternative tests are negative, the initial SSA result is likely a false positive.

Q3: Are there other medications that can cause false-positive results in acid precipitation tests for proteinuria?

Yes, other substances can also lead to false-positive results with the SSA test. These include certain penicillins, cephalosporins, and radiographic contrast agents.[3]

Q4: What is the underlying mechanism of the sulfosalicylic acid (SSA) test?

The SSA test is a qualitative method that detects the presence of proteins in a urine sample. The principle is based on the ability of a strong acid, sulfosalicylic acid, to cause the precipitation of proteins out of the solution, resulting in turbidity.[4][5] The degree of cloudiness is visually assessed to estimate the amount of protein present.[5][6]

Troubleshooting Guide

Issue: Unexpected positive proteinuria result with the Sulfosalicylic Acid (SSA) test.

This guide will help you determine if the positive result is a true positive or a potential false positive, particularly when Tolmetin Sodium may be present in the sample.

Step 1: Review Sample History

• Is the subject taking Tolmetin Sodium? The major metabolite of Tolmetin is known to precipitate in acidic conditions, causing false-positive results in the SSA test.[1]

• Is the subject taking other medications? High doses of penicillins or cephalosporins can also cause false positives.

• Has the subject recently undergone imaging with contrast media? Radiocontrast agents can interfere with the SSA test.[3]

Step 2: Perform an Alternative Test

• Use a urine dipstick test or a heat coagulation test on the same sample. These methods are not susceptible to interference from Tolmetin metabolites.[1]

  • A negative result with the alternative test strongly suggests the initial SSA result was a false positive.

  • A positive result with the alternative test indicates the presence of proteinuria, and further quantitative analysis is warranted.

Step 3: Visualizing the Troubleshooting Workflow

Caption: Troubleshooting decision tree for an unexpected positive SSA test.

Data Presentation

Table 1: Comparison of Proteinuria Testing Methods in the Context of Tolmetin Sodium Interference

Test Method	Principle	Detection	Interference by Tolmetin Metabolite	Recommendation
Sulfosalicylic Acid (SSA) Test	Acid Precipitation	Albumin, Globulins, Bence-Jones Proteins	Yes (False Positive)	Not recommended for patients on Tolmetin Sodium.
Urine Dipstick Test	Colorimetric (pH indicator)	Primarily Albumin	No	Recommended alternative.
Heat Coagulation Test	Heat and Acid Denaturation	All Proteins	No	Recommended alternative.

Experimental Protocols

Protocol 1: Sulfosalicylic Acid (SSA) Test

Objective: To qualitatively detect the presence of protein in a urine sample.

Materials:

• Clear urine sample, centrifuged if cloudy

• 3% to 5% Sulfosalicylic Acid solution

• Glass test tube

• Pipettes

Procedure:

• Pipette 2 mL of clear urine supernatant into a clean glass test tube.

• Add an equal volume (2 mL) of the 3% to 5% sulfosalicylic acid solution to the test tube.[6]

• Gently mix the contents by inversion. Do not shake.

• Let the tube stand for 10 minutes.[6]

• Observe the solution for the appearance of turbidity or precipitation against a dark background.

Interpretation of Results:

• No turbidity: Negative for protein.

• Slight turbidity: Trace amount of protein.

• Noticeable turbidity: 1+ to 4+ protein, depending on the density of the precipitate.

Protocol 2: Heat Coagulation Test

Objective: To qualitatively detect the presence of protein in a urine sample as an alternative to the SSA test.

Materials:

• Clear urine sample

• 10% Acetic Acid

• Glass test tube

• Test tube holder

• Heat source (e.g., Bunsen burner or water bath)

Procedure:

• Fill a test tube approximately two-thirds full with the clear urine sample.

• Gently heat the upper portion of the urine in the test tube to boiling.[7] The lower, unheated portion serves as a control for comparison.

• Observe for the formation of a white cloud or precipitate in the heated upper portion. This could be due to either protein or phosphates/carbonates.

• Add 3-4 drops of 10% acetic acid to the tube and reheat.[8]

• If the precipitate persists, it indicates the presence of protein. If the precipitate dissolves, it was due to phosphates or carbonates.[7]

Protocol 3: Urine Dipstick Test

Objective: To rapidly screen for proteinuria, primarily albumin.

Materials:

• Freshly voided urine sample

• Commercial urine dipsticks

• Clean collection container

Procedure:

• Collect a midstream urine sample in a clean container.

• Briefly immerse the reagent end of the dipstick into the urine, ensuring all reagent pads are wetted.

• Remove the dipstick, dragging the edge against the rim of the container to remove excess urine.

• Hold the dipstick horizontally to prevent reagent run-over.

• At the time specified by the manufacturer (usually 30-60 seconds), compare the color of the protein reagent pad to the color chart provided on the dipstick container.

Interpretation of Results:

• The color change corresponds to a semi-quantitative estimation of protein concentration (e.g., negative, trace, 30, 100, 500 mg/dL).

Signaling Pathways and Experimental Workflows

Caption: Workflow diagram for different proteinuria testing methods.

Caption: Logical pathway of Tolmetin Sodium interference in the SSA test.

References

• 1. Pseudoproteinuria in tolmetin-treated patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nephrotic range pseudoproteinuria in a tolmetin-treated patient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Urinalysis: Reference Range, Interpretation, Collection and Panels [emedicine.medscape.com]
• 4. laboratorytests.org [laboratorytests.org]
• 5. droracle.ai [droracle.ai]
• 6. m.youtube.com [m.youtube.com]
• 7. laboratorytests.org [laboratorytests.org]
• 8. CHEMICAL EXAMINATION OF URINE – PROTEIN DETECTION – Histopathology.guru [histopathology.guru]

Reference Data & Comparative Studies

Head-to-head comparison of Tolmetin Sodium and phenylbutazone in rheumatoid arthritis

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide provides a detailed, evidence-based comparison of two nonsteroidal anti-inflammatory drugs (NSAIDs), Tolmetin Sodium and Phenylbutazone, for the treatment of rheumatoid arthritis (RA). This analysis is based on available clinical trial data, focusing on efficacy, safety, and mechanistic profiles to inform research and development in rheumatology.

Executive Summary

Clinical evidence, primarily from double-blind, crossover trials conducted in the 1970s, suggests that Tolmetin Sodium and Phenylbutazone exhibit comparable efficacy in alleviating the symptoms of rheumatoid arthritis.[1][2][3] Both agents have demonstrated significant improvements in pain, joint swelling, and stiffness compared to placebo. However, Phenylbutazone's use in humans has been largely restricted due to concerns over severe adverse effects. Tolmetin Sodium, while also associated with potential side effects, has generally been reported as having a more favorable safety profile in comparative studies.

Mechanism of Action

Both Tolmetin Sodium and Phenylbutazone exert their anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[4] These enzymes are critical for the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever. The inhibition of prostaglandin production in the inflamed synovium of rheumatoid arthritis patients is the cornerstone of their therapeutic effect.

Signaling Pathway: Cyclooxygenase Inhibition

The following diagram illustrates the role of Tolmetin Sodium and Phenylbutazone in the cyclooxygenase pathway.

Mechanism of Action of Tolmetin Sodium and Phenylbutazone.

Head-to-Head Clinical Trial Data

The most direct comparisons of Tolmetin Sodium and Phenylbutazone in rheumatoid arthritis come from double-blind, crossover clinical trials.

Efficacy Comparison

A key study by Cardoe and Steele (1976) compared Tolmetin Sodium (1600 mg/day) with Phenylbutazone (400 mg/day) in 24 patients with rheumatoid arthritis over a 4-week period for each drug.[1][2] Another study reported similar findings in a 12-patient double-blind crossover trial.[3]

Efficacy Parameter	Tolmetin Sodium (1600 mg/day)	Phenylbutazone (400 mg/day)	Outcome
Pain Relief	Significant improvement	Significant improvement	Tolmetin proved equally effective as phenylbutazone.[1][2]
Morning Stiffness	Improvement noted	Phenylbutazone appeared slightly more effective, but the difference was not statistically significant.[1]	No statistically significant difference.[1]
Grip Strength	Improvement noted	Improvement noted	Tolmetin proved equally effective as phenylbutazone.[1][2]
Articular Index	Improvement noted	Improvement noted	Tolmetin proved equally effective as phenylbutazone.[1][2]
Joint Size	Improvement noted	Improvement noted	Tolmetin proved equally effective as phenylbutazone.[1][2]

Safety and Tolerability Comparison

While both drugs were reported to have minor side effects in the head-to-head trials, historical data indicates a significant difference in their long-term safety profiles.

Adverse Event Profile	Tolmetin Sodium	Phenylbutazone
Gastrointestinal	Common side effects include nausea, vomiting, indigestion, and stomach pain.[5] Can cause ulcers, bleeding, or perforation.[5][6]	Known to cause significant gastrointestinal irritation and ulceration.
Cardiovascular	Increased risk of heart attack and stroke, typical for NSAIDs.[5] Can lead to new or worsened hypertension.[6]	Associated with cardiovascular risks.
Renal	Can lead to renal impairment.[5]	Can impair renal function.
Hematological	May cause anemia and thrombocytopenia.[5]	Historically associated with severe hematological disorders, including aplastic anemia.
Withdrawals in a Head-to-Head Trial	2 out of 24 patients withdrew due to side effects.[1][2]	1 out of 24 patients withdrew due to side effects.[1][2]

Experimental Protocols

The primary head-to-head comparisons of Tolmetin Sodium and Phenylbutazone utilized a double-blind, crossover trial design.

Study Design: Double-Blind Crossover Trial

This design allows each patient to serve as their own control, which is particularly useful in chronic, fluctuating conditions like rheumatoid arthritis.

Experimental workflow of the head-to-head crossover trial.

Key Methodological Points from the Cardoe and Steele (1976) Study: [1][2]

• Patient Population: 24 patients with classical or definite rheumatoid arthritis.

• Washout Period: A two-week period prior to the trial where patients received only paracetamol for pain relief.

• Treatment Allocation: Patients were randomly allocated to receive either Tolmetin Sodium or Phenylbutazone first.

• Blinding: The trial was double-blind, meaning neither the patients nor the investigators knew which treatment was being administered.

• Assessments: Clinical evaluations were performed at the beginning and end of each 4-week treatment period. These included:

  • Duration of morning stiffness

  • Grip strength

  • Articular index (a measure of joint tenderness)

  • Joint size

  • Degree of pain

Conclusion for the Research Community

The available data, though dated, indicates that Tolmetin Sodium and Phenylbutazone have comparable short-term efficacy in managing the symptoms of rheumatoid arthritis. However, the significantly greater risk of severe adverse events associated with Phenylbutazone makes it an unsuitable option for the treatment of RA in modern clinical practice.

For drug development professionals, these historical studies underscore the importance of balancing efficacy with a favorable safety profile. The evolution of NSAID development has moved towards more selective COX-2 inhibitors to mitigate some of the gastrointestinal and hematological risks associated with older, non-selective agents like Phenylbutazone. Future research in anti-inflammatory therapies for rheumatoid arthritis should continue to prioritize both potent efficacy and long-term patient safety.

References

• 1. researchgate.net [researchgate.net]
• 2. A double-blind crossover comparison of tolmetin sodium and phenylbutazone in the treatment of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical experience with tolmetin sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tolmetin - Wikipedia [en.wikipedia.org]
• 5. What are the side effects of Tolmetin Sodium? [synapse.patsnap.com]
• 6. drugs.com [drugs.com]

Validating the Anti-inflammatory Effects of Tolmetin Sodium in a Secondary Model: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory effects of Tolmetin Sodium against other well-established non-steroidal anti-inflammatory drugs (NSAIDs) in the widely used carrageenan-induced paw edema secondary model. The data presented is compiled from various preclinical studies to offer a comprehensive overview for researchers in inflammation and drug discovery.

Mechanism of Action: Inhibition of Prostaglandin Synthesis

Tolmetin Sodium, like other NSAIDs, exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[1] COX-1 and COX-2 are the key enzymes responsible for the conversion of arachidonic acid into prostaglandins, which are potent mediators of inflammation, pain, and fever. By blocking this pathway, Tolmetin Sodium effectively reduces the production of these pro-inflammatory molecules.

Figure 1: Mechanism of action of Tolmetin Sodium and other NSAIDs.

Comparative Efficacy in the Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a standard and highly reproducible in vivo assay for evaluating the anti-inflammatory activity of novel compounds. Sub-plantar injection of carrageenan in the rat paw induces a localized inflammatory response characterized by edema (swelling), which can be quantified over time.

Below is a summary of data from various studies, comparing the efficacy of Tolmetin Sodium with other common NSAIDs in this model. It is important to note that the data for Tolmetin Sodium and its direct comparator, Phenylbutazone, are from a separate study than the data for Indomethacin and Ibuprofen. Direct head-to-head studies with all compounds are limited.

Drug	Dose (mg/kg)	Time Post-Carrageenan (hours)	% Inhibition of Edema	Reference
Tolmetin Sodium	40	3	Comparable to Phenylbutazone	[2]
Phenylbutazone	100	3	Comparable to Tolmetin Sodium	[2]
Indomethacin	10	2	54%	[3]
3	54%	[3]
4	54%	[3]
5	33%	[3]
Ibuprofen	35	1	Significant inhibition	[4]
2	Significant inhibition	[4]
4	Significant inhibition	[4]

Note: "Comparable" indicates that the study found the effects to be similar without providing specific percentage inhibition values. "Significant inhibition" indicates a statistically significant reduction in paw edema compared to the control group, with the exact percentages varying across different time points in the study.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This protocol outlines the general procedure for inducing and assessing acute inflammation in a rat model.

Figure 2: Experimental workflow for the carrageenan-induced paw edema model.

Materials:

• Male Wistar rats (150-200g)

• Tolmetin Sodium and comparator NSAIDs

• 1% (w/v) Carrageenan solution in sterile saline

• Plethysmometer

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

Procedure:

• Animal Preparation: Acclimatize animals to the laboratory conditions for at least one week with free access to food and water. Fast the animals overnight before the experiment with free access to water.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Administer Tolmetin Sodium or the comparator drug orally (p.o.) or intraperitoneally (i.p.) at the desired doses. The control group receives the vehicle only.

• Induction of Edema: After a specific pre-treatment time (typically 30-60 minutes), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage increase in paw volume for each animal at each time point compared to its baseline volume. The percentage inhibition of edema by the drug treatment is calculated using the following formula:

  % Inhibition = [ (Vc - Vt) / Vc ] x 100

  Where:

  • Vc = Mean increase in paw volume in the control group

  • Vt = Mean increase in paw volume in the treated group

Discussion and Conclusion

The available data indicates that Tolmetin Sodium is an effective anti-inflammatory agent in the carrageenan-induced paw edema model, with a potency comparable to that of phenylbutazone. While a direct, comprehensive comparison with indomethacin and ibuprofen in a single study is lacking in the reviewed literature, the individual study results suggest that all three compounds exhibit significant anti-inflammatory activity in this secondary model.

The primary mechanism of action for these NSAIDs is the inhibition of the COX pathway, leading to a reduction in pro-inflammatory prostaglandins. This well-established mechanism provides a strong rationale for the observed anti-inflammatory effects.

For drug development professionals, this guide highlights the utility of the carrageenan-induced paw edema model for the initial in vivo screening and validation of potential anti-inflammatory drug candidates. Further studies employing a head-to-head comparison of Tolmetin Sodium with other widely used NSAIDs at various doses would be beneficial for a more definitive assessment of its relative potency and efficacy.

References

• 1. Comparative effect of antiinflammatory drugs on rat paw edema induced by human sterile dental plaque extract, carrageenan or dextran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for the Quantification of Tolmetin Sodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of three common analytical methods for the quantification of Tolmetin Sodium: High-Performance Liquid Chromatography (HPLC), High-Performance Thin-Layer Chromatography (HPTLC), and UV-Visible Spectrophotometry. The information presented is collated from various validation studies to offer an objective overview of each method's performance, supported by experimental data and detailed protocols.

Methodology Comparison

The selection of an appropriate analytical method is critical in drug development and quality control. The choice depends on factors such as the required sensitivity, specificity, accuracy, precision, and the nature of the sample matrix. Below is a summary of the performance characteristics of HPLC, HPTLC, and UV-Visible Spectrophotometry for Tolmetin Sodium quantification.

Table 1: Comparison of Quantitative Validation Parameters

Parameter	HPLC Method	UV Spectrophotometry (Zero-Order)	UV Spectrophotometry (First-Derivative)
Linearity Range	5.0–100 µM	0.1-1.5 mg%	Not Specified
Accuracy (% Recovery)	98.7–101.7%[1]	99.60 ± 0.22%[2][3]	100.16 ± 0.26%[2][3]
Precision (Intra-day C.V.)	0.20–1.77%[1]	0.34%[2][3]	0.29%[2][3]
Precision (Inter-day C.V.)	0.12–3.40%[1]	Not Specified	Not Specified
Detection Wavelength	254 nm[1]	325 nm[2][3]	342 nm[2][3]

Note: C.V. denotes Coefficient of Variation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. The following sections outline the experimental procedures for each of the compared techniques.

High-Performance Liquid Chromatography (HPLC)

This method is highly specific and sensitive, making it suitable for stability-indicating assays.

• Instrumentation : A standard HPLC system equipped with a UV detector is used.

• Chromatographic Conditions :

  • Column : Inertsil 5 ODS-3V column (250- × 4.6-mm i.d.) with a guard column.

  • Mobile Phase : A mixture of methanol and 1% acetic acid (64:36, v/v)[1].

  • Flow Rate : Typically 1 mL/min.

  • Detection : UV detection at 254 nm[1].

• Standard and Sample Preparation :

  • Prepare a stock solution of Tolmetin Sodium in methanol.

  • For calibration standards, prepare a series of dilutions from the stock solution to cover the linearity range (5.0–100 µM), each containing an internal standard[1].

  • For sample preparation, dissolve the formulation in methanol, sonicate for 10 minutes, and filter through a 0.45 µm membrane filter before injection[1].

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers the advantage of high sample throughput and lower solvent consumption compared to HPLC.

• Instrumentation : HPTLC system with a densitometric scanner.

• Chromatographic Conditions :

  • Stationary Phase : Pre-coated silica gel 60 F254 aluminum plates.

  • Mobile Phase : Toluene:methanol:glacial acetic acid (7.5:1:0.2, v/v/v)[4].

  • Application : Apply samples and standards as bands using an automatic applicator.

  • Development : Ascending development in a twin-trough chamber saturated with the mobile phase[4].

  • Detection : Densitometric scanning at 230 nm[4].

• Standard and Sample Preparation :

  • Prepare stock solutions of Tolmetin Sodium in methanol.

  • Spot a series of standard solutions of different concentrations on the HPTLC plate to establish a calibration curve.

  • Dissolve the sample formulation in methanol, sonicate, filter, and apply to the plate.

UV-Visible Spectrophotometry

This method is simple, rapid, and cost-effective, making it suitable for routine quality control analysis. Both zero-order and first-derivative spectrophotometry can be employed.

• Instrumentation : A double-beam UV-Visible spectrophotometer.

• Zero-Order Spectrophotometry :

  • Solvent : Distilled water or 0.01 M NaOH.

  • Procedure :

    • Prepare a stock solution of Tolmetin Sodium in the chosen solvent.

    • Prepare a series of dilutions to obtain concentrations within the linear range (0.1-1.5 mg%)[2][3].

    • Measure the absorbance of the solutions at 325 nm against a solvent blank[2][3].

• First-Derivative Spectrophotometry :

  • Procedure :

    • Record the zero-order absorption spectra of the standard solutions.

    • Calculate the first derivative of the spectra.

    • Measure the derivative signal at 342 nm[2][3].

Visualizing the Workflow

The following diagrams illustrate the general workflows for the analytical method validation and a typical HPLC experimental process.

Caption: General workflow for analytical method validation.

Caption: Experimental workflow for HPLC analysis.

Conclusion

The choice of an analytical method for Tolmetin Sodium quantification should be guided by the specific requirements of the analysis.

• HPLC is the most robust method, offering high specificity, accuracy, and precision, making it ideal for stability studies and the analysis of complex sample matrices.

• HPTLC provides a good alternative with advantages in terms of speed and cost-effectiveness for routine analysis of a large number of samples.

• UV-Visible Spectrophotometry is the simplest and most economical method, well-suited for rapid, routine quality control where high specificity is not a primary concern. The first-derivative method can offer improved resolution from interfering substances compared to the zero-order method.

Cross-validation of these methods within a single laboratory is recommended to ensure consistency and reliability of results across different analytical platforms.

References

• 1. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 2. Spectrophotometric determination of tolmetin sodium in capsule dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A High-Performance Thin Layer Chromatography (HPTLC) Method for Simultaneous Determination of Diphenhydramine Hydrochloride and Naproxen Sodium in Tablets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the COX-1/COX-2 Inhibition Profile of Tolmetin Sodium and Other Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) inhibition profiles of Tolmetin Sodium against a panel of other commonly used non-steroidal anti-inflammatory drugs (NSAIDs). The data presented herein is supported by experimental findings to assist researchers in evaluating the relative selectivity and potency of these agents.

Data Presentation: COX-1 and COX-2 Inhibition by NSAIDs

The inhibitory activity of NSAIDs against COX-1 and COX-2 is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the enzyme's activity. The ratio of IC50 values for COX-1 versus COX-2 is a critical parameter for determining the selectivity of an NSAID. A lower COX-1/COX-2 IC50 ratio indicates a preference for COX-1 inhibition, while a higher ratio suggests selectivity for COX-2.

Drug	COX-1 IC50 (μM)	COX-2 IC50 (μM)	Selectivity Ratio (COX-1/COX-2)	Classification
Tolmetin Sodium	0.35 [1][2]	0.82 [1][2]	0.43	Non-selective
Aspirin	3.57[3]	29.3[3]	0.12	Preferential COX-1
Celecoxib	82[4]	6.8[4]	12.06	COX-2 Selective
Diclofenac	0.076[4]	0.026[4]	2.92	Non-selective
Etoricoxib	116[5]	1.1[5]	105.45	Highly COX-2 Selective
Ibuprofen	12[4]	80[4]	0.15	Preferential COX-1
Indomethacin	0.009[4]	0.31[4]	0.03	Preferential COX-1
Meloxicam	37[4]	6.1[4]	6.07	Preferential COX-2
Naproxen	~5.6 (no preincubation)	>25 (no preincubation)	Varies with conditions	Non-selective
Piroxicam	47[4]	25[4]	1.88	Non-selective
Rofecoxib	>100[4]	25[4]	>4	Highly COX-2 Selective

Note: IC50 values can vary between different experimental assays and conditions. The data presented here are compiled from various sources for comparative purposes.

Experimental Protocols

The determination of COX-1 and COX-2 inhibition profiles is crucial for characterizing the pharmacological properties of NSAIDs. Below are detailed methodologies for two key in vitro experiments commonly employed for this purpose.

Purified Enzyme Inhibition Assay

This assay measures the direct inhibitory effect of a compound on purified COX-1 and COX-2 enzymes.

a. Materials and Reagents:

• Purified ovine or human COX-1 and COX-2 enzymes

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme (cofactor)

• Arachidonic acid (substrate)

• Test compounds (NSAIDs) dissolved in a suitable solvent (e.g., DMSO)

• Detection reagent (e.g., colorimetric or fluorometric probe to measure prostaglandin production)

• Microplate reader

b. Procedure:

• Enzyme Preparation: Reconstitute and dilute the purified COX-1 and COX-2 enzymes to the desired concentration in the reaction buffer.

• Reaction Mixture Preparation: In a microplate, add the reaction buffer, heme, and the respective COX enzyme to each well.

• Compound Addition: Add various concentrations of the test NSAID or vehicle control to the wells.

• Pre-incubation: Incubate the plate for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Incubation: Incubate for a specific duration (e.g., 2-10 minutes) at 37°C.

• Reaction Termination: Stop the reaction using a suitable agent (e.g., a strong acid).

• Detection: Measure the amount of prostaglandin (e.g., PGE2) produced using a suitable detection method and a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each NSAID concentration compared to the vehicle control. Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Human Whole Blood Assay (WBA)

The WBA provides a more physiologically relevant model as it accounts for plasma protein binding and cell-based interactions.

a. Materials and Reagents:

• Freshly drawn human venous blood from healthy, drug-free volunteers

• Anticoagulant (e.g., heparin)

• Lipopolysaccharide (LPS) to induce COX-2 expression

• Test compounds (NSAIDs) dissolved in a suitable solvent (e.g., DMSO)

• Enzyme-linked immunosorbent assay (ELISA) kits for Prostaglandin E2 (PGE2) and Thromboxane B2 (TXB2)

b. Procedure for COX-2 Inhibition:

• Blood Collection: Collect venous blood into tubes containing an anticoagulant.

• Incubation with Inhibitor and LPS: Aliquot the blood into tubes containing various concentrations of the test NSAID or vehicle control. Add LPS to induce COX-2 expression and PGE2 synthesis.

• Incubation: Incubate the blood samples in a water bath at 37°C for 24 hours.

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• PGE2 Measurement: Measure the concentration of PGE2 in the plasma using a specific ELISA kit. This reflects COX-2 activity.

• Data Analysis: Calculate the percentage of inhibition of PGE2 production for each NSAID concentration and determine the IC50 value for COX-2.

c. Procedure for COX-1 Inhibition:

• Blood Collection: Collect venous blood into tubes without an anticoagulant to allow for clotting.

• Incubation with Inhibitor: Aliquot the blood into tubes containing various concentrations of the test NSAID or vehicle control.

• Clotting and Incubation: Allow the blood to clot at 37°C for 1 hour. During this process, platelets are activated, leading to the synthesis of TXB2 via COX-1.

• Serum Separation: Centrifuge the clotted blood to separate the serum.

• TXB2 Measurement: Measure the concentration of TXB2 in the serum using a specific ELISA kit. This reflects COX-1 activity.

• Data Analysis: Calculate the percentage of inhibition of TXB2 production for each NSAID concentration and determine the IC50 value for COX-1.

Mandatory Visualizations

The following diagrams illustrate key pathways and workflows related to COX inhibition by NSAIDs.

Caption: Arachidonic Acid Cascade and NSAID Inhibition.

Caption: Generalized Experimental Workflow for COX Inhibition Assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]

Tolmetin Sodium as a reference compound in NSAID screening assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Tolmetin Sodium with other common non-steroidal anti-inflammatory drugs (NSAIDs) as a reference compound in screening assays. It includes comparative performance data, detailed experimental protocols, and visualizations of key biological pathways and experimental workflows to support researchers in their drug discovery and development efforts.

Introduction to Tolmetin Sodium

Tolmetin Sodium is a non-steroidal anti-inflammatory drug belonging to the arylalkanoic acid class.[1] It functions as a non-selective cyclooxygenase (COX) inhibitor, targeting both COX-1 and COX-2 enzymes.[1][2] By inhibiting these enzymes, Tolmetin Sodium blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[3][4][5] Its established mechanism of action and consistent performance make it a reliable reference compound in various in vitro and in vivo NSAID screening assays.

Comparative Performance Data

The efficacy of NSAIDs is often evaluated by their half-maximal inhibitory concentration (IC50) against COX-1 and COX-2 enzymes. A lower IC50 value indicates greater potency. The following table summarizes the IC50 values for Tolmetin Sodium and other commonly used NSAIDs.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Ratio (COX-2/COX-1)	Reference(s)
Tolmetin Sodium	0.35	0.82	2.34	[6][7]
Indomethacin	0.01 - 0.1	0.5 - 1.0	5 - 100	[8]
Celecoxib	8.3	0.018 - 15	0.002 - 1.8	[8][9]
Aspirin	1.3	>100	>77	[10][11]

Note: IC50 values can vary depending on the specific assay conditions. The data presented here is for comparative purposes.

Experimental Protocols

Detailed methodologies for key NSAID screening assays are provided below.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the potency of a compound to inhibit COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compounds (e.g., Tolmetin Sodium) and vehicle (e.g., DMSO)

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Cofactors (e.g., hematin, L-epinephrine)

• Prostaglandin E2 (PGE2) standard

• PGE2 EIA kit

Procedure:

• Prepare a reaction mixture containing the reaction buffer, cofactors, and the respective COX enzyme (COX-1 or COX-2).

• Add the test compound at various concentrations to the reaction mixture and pre-incubate for a specified time (e.g., 10 minutes at 37°C) to allow for inhibitor-enzyme interaction.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Incubate for a defined period (e.g., 2 minutes at 37°C).

• Stop the reaction by adding a stopping solution (e.g., a strong acid).

• Quantify the amount of PGE2 produced using a PGE2 EIA kit.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.[6]

In Vivo Carrageenan-Induced Paw Edema Assay

This is a widely used model to assess the anti-inflammatory activity of a compound.[12]

Animals:

• Male Wistar rats or Swiss albino mice.

Materials:

• Carrageenan solution (e.g., 1% in sterile saline)

• Test compound (e.g., Tolmetin Sodium) and vehicle

• Plethysmometer or digital calipers

Procedure:

• Administer the test compound or vehicle to the animals via the desired route (e.g., oral gavage, intraperitoneal injection).

• After a specific pre-treatment time (e.g., 30-60 minutes), induce inflammation by injecting a small volume of carrageenan solution into the sub-plantar region of the right hind paw of each animal.[13][14] The contralateral paw is injected with saline as a control.

• Measure the paw volume or thickness using a plethysmometer or calipers at baseline (before carrageenan injection) and at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[14]

• The degree of edema is calculated as the difference in paw volume or thickness before and after carrageenan injection.

• The percentage of inhibition of edema by the test compound is calculated by comparing the edema in the treated group to the vehicle control group.

In Vivo Hot Plate Analgesic Assay

This method is used to evaluate the central analgesic activity of a compound.[1][3]

Animals:

• Mice or rats.

Materials:

• Hot plate apparatus with adjustable temperature control

• Test compound (e.g., Tolmetin Sodium) and vehicle

Procedure:

• Place the animal on the hot plate, which is maintained at a constant temperature (e.g., 55 ± 0.5°C).[3]

• Record the latency time, which is the time taken for the animal to show a pain response, such as licking its paws or jumping.[1][5] A cut-off time (e.g., 30-45 seconds) is set to prevent tissue damage.[3]

• Administer the test compound or vehicle to the animals.

• After a specific time interval, place the animals back on the hot plate and record the post-treatment latency time.

• An increase in the latency time compared to the baseline indicates an analgesic effect.

Visualizations

NSAID Mechanism of Action: Arachidonic Acid Pathway

Caption: Mechanism of action of NSAIDs in the arachidonic acid pathway.

In Vitro COX Inhibition Assay Workflow

Caption: Workflow for a typical in vitro COX inhibition screening assay.

In Vivo Carrageenan-Induced Paw Edema Workflow

Caption: Workflow for the in vivo carrageenan-induced paw edema model.

References

• 1. Hot plate test - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Analgesic Activity of the Methanol Extract from the Galls of Quercus infectoria (Olivier) in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hot plate analgesiometer | PPTX [slideshare.net]
• 5. Hot plate test [panlab.com]
• 6. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2.6. In Vitro COX-2 Inhibitory Assays [bio-protocol.org]
• 8. researchgate.net [researchgate.net]
• 9. pnas.org [pnas.org]
• 10. A high level of cyclooxygenase-2 inhibitor selectivity is associated with a reduced interference of platelet cyclooxygenase-1 inactivation by aspirin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BioKB - Publication [biokb.lcsb.uni.lu]
• 12. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 13. inotiv.com [inotiv.com]
• 14. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative In Vivo Analysis: Tolmetin Sodium vs. Selective COX-2 Inhibitors

In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), the choice between traditional, non-selective agents and selective cyclooxygenase-2 (COX-2) inhibitors remains a critical consideration for researchers and clinicians. This guide provides an objective in vivo comparison of the efficacy and safety profiles of tolmetin sodium, a non-selective COX inhibitor, and selective COX-2 inhibitors, supported by experimental data.

Mechanism of Action: A Tale of Two Pathways

Tolmetin sodium exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting both COX-1 and COX-2 enzymes.[1][2][3] The COX-1 enzyme is constitutively expressed and plays a crucial role in protecting the gastrointestinal mucosa and maintaining platelet function. In contrast, the COX-2 enzyme is primarily induced during inflammation and is responsible for the synthesis of prostaglandins that mediate pain and inflammation. By blocking both isoforms, tolmetin effectively reduces inflammation but also carries a risk of gastrointestinal side effects.

Selective COX-2 inhibitors, such as celecoxib and rofecoxib, were developed to specifically target the COX-2 enzyme.[4][5] This selectivity is intended to provide potent anti-inflammatory and analgesic effects comparable to non-selective NSAIDs while minimizing the risk of gastrointestinal complications associated with COX-1 inhibition.[4][6][7] However, concerns have been raised regarding the potential for increased cardiovascular risk with some selective COX-2 inhibitors, attributed to an imbalance between pro-thrombotic and anti-thrombotic prostanoids.[8][9][10]

Fig. 1: Mechanism of Action of Tolmetin vs. COX-2 Inhibitors.

Efficacy Comparison: Anti-inflammatory and Analgesic Activity

Direct in vivo comparative studies between tolmetin sodium and selective COX-2 inhibitors are limited. However, a study on celecoxib-tolmetin hybrid molecules provides valuable insights into their relative anti-inflammatory and ulcerogenic potential.

Compound	Dose (mg/kg)	Anti-inflammatory Activity (% inhibition of edema)	Ulcer Index (UI)
Indomethacin (Reference)	10	Not explicitly stated, but used as a reference	14.00
Celecoxib	10	Not explicitly stated, but used as a reference	1.75
Celecoxib-Tolmetin Hybrid 11b	10	67.4%	2.00
Celecoxib-Tolmetin Hybrid 11d	10	62.7%	2.75
Celecoxib-Tolmetin Hybrid 12b	10	61.4%	3.25
Data synthesized from a study on celecoxib-tolmetin hybrids. The anti-inflammatory activity was assessed using the carrageenan-induced paw edema model in rats. The ulcerogenic liability was also evaluated in rats.[11]

The data suggests that celecoxib-tolmetin hybrids exhibit potent anti-inflammatory activity, with compound 11b showing the highest inhibition of edema.[11] Importantly, these hybrids demonstrated a significantly lower ulcerogenic potential compared to the non-selective NSAID indomethacin and a comparable profile to celecoxib.[11]

While direct data for tolmetin is not provided in this specific study, it is generally considered to have a gastrointestinal risk profile similar to other non-selective NSAIDs like indomethacin. Extensive clinical trials such as the CLASS and VIGOR studies have demonstrated that selective COX-2 inhibitors like celecoxib and rofecoxib have comparable analgesic and anti-inflammatory efficacy to non-selective NSAIDs, including ibuprofen and diclofenac, in treating conditions like osteoarthritis and rheumatoid arthritis.[12][13][14]

Safety Profile: Gastrointestinal and Cardiovascular Considerations

The primary advantage of selective COX-2 inhibitors lies in their improved gastrointestinal safety profile compared to non-selective NSAIDs.

Gastrointestinal Safety:

Numerous studies have confirmed that selective COX-2 inhibitors are associated with a significantly lower incidence of endoscopic ulcers and clinically significant upper gastrointestinal events (perforations, obstructions, and bleeds) compared to traditional NSAIDs.[6][7][12] The CLASS study, for instance, found that celecoxib was associated with a lower incidence of symptomatic ulcers and ulcer complications compared to ibuprofen and diclofenac, particularly in patients not taking aspirin.[12][15] Tolmetin, as a non-selective NSAID, is expected to carry a higher risk of gastrointestinal adverse effects.

Cardiovascular Safety:

The cardiovascular safety of NSAIDs, particularly selective COX-2 inhibitors, has been a subject of intense scrutiny. The VIGOR study reported a higher incidence of myocardial infarction with rofecoxib compared to naproxen.[13] This has been attributed to the inhibition of prostacyclin (a vasodilator and inhibitor of platelet aggregation) without a concomitant inhibition of thromboxane A2 (a vasoconstrictor and promoter of platelet aggregation).[8][16]

The cardiovascular risk appears to vary among different selective COX-2 inhibitors and may be dose-dependent.[9][16][17] Some studies suggest that celecoxib may have a more favorable cardiovascular safety profile at therapeutic doses compared to other selective COX-2 inhibitors.[9][17] The cardiovascular risk associated with tolmetin is less clearly defined in large-scale clinical trials but, as with other non-selective NSAIDs, it is not considered devoid of cardiovascular risk.

Experimental Protocols

The following are detailed methodologies for key in vivo experiments commonly used to evaluate the efficacy and safety of NSAIDs.

Fig. 2: General In Vivo Experimental Workflow for NSAID Comparison.

Carrageenan-Induced Paw Edema (Anti-inflammatory Activity)

• Animals: Male Wistar rats or Swiss albino mice are typically used. Animals are acclimatized for at least one week before the experiment.

• Grouping: Animals are divided into control, standard (e.g., indomethacin), and test groups (tolmetin sodium and selective COX-2 inhibitor at various doses).

• Drug Administration: Test compounds and the standard drug are administered orally or intraperitoneally. The control group receives the vehicle.

• Induction of Edema: After a specific time (e.g., 30-60 minutes) to allow for drug absorption, a 1% solution of carrageenan in saline is injected into the sub-plantar region of the right hind paw of each animal.[18][19][20]

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[19]

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Acetic Acid-Induced Writhing Test (Analgesic Activity)

• Animals: Swiss albino mice are commonly used.

• Grouping: Animals are divided into control, standard (e.g., aspirin or diclofenac), and test groups.

• Drug Administration: The test compounds and standard drug are administered orally or intraperitoneally. The control group receives the vehicle.

• Induction of Writhing: After a set period (e.g., 30-60 minutes), a 0.6% or 1% solution of acetic acid is injected intraperitoneally.[1][3][21]

• Observation: The number of writhes (a characteristic stretching and constriction of the abdomen) is counted for a specific duration (e.g., 15-30 minutes) following the acetic acid injection.[3][21]

• Data Analysis: The percentage inhibition of writhing is calculated for each group compared to the control group.

NSAID-Induced Gastric Ulcer Model (Gastrointestinal Safety)

• Animals: Male Wistar rats are typically used. Animals are fasted for 24-48 hours before the experiment with free access to water.

• Grouping: Animals are divided into a control group (vehicle), a negative control group (ulcer-inducing agent like indomethacin or aspirin), a standard group (e.g., ranitidine or omeprazole), and test groups (tolmetin sodium and selective COX-2 inhibitor).

• Drug Administration: The test compounds and standard gastroprotective agent are administered. After a certain period, the ulcer-inducing NSAID is given. In some protocols, the test NSAIDs themselves are administered at high doses for several days to assess their inherent ulcerogenic potential.[4][5][22]

• Evaluation of Ulcers: After a specific duration (e.g., 4-8 hours after the last dose), the animals are euthanized, and their stomachs are removed. The stomachs are opened along the greater curvature, and the gastric mucosa is examined for ulcers.

• Ulcer Index Calculation: The severity of the ulcers is scored based on their number and size. The ulcer index is then calculated for each group. The percentage of ulcer protection is determined by comparing the ulcer index of the test groups to the negative control group.[4]

Conclusion

The in vivo evidence suggests that while tolmetin sodium is an effective anti-inflammatory and analgesic agent, its non-selective inhibition of both COX-1 and COX-2 enzymes likely confers a higher risk of gastrointestinal adverse effects, similar to other traditional NSAIDs. Selective COX-2 inhibitors, on the other hand, have demonstrated comparable efficacy with a significantly improved gastrointestinal safety profile. However, the potential for cardiovascular risk with selective COX-2 inhibitors necessitates careful consideration and further research. The choice between these agents in a research or drug development setting will depend on the specific therapeutic goals and the relative importance of gastrointestinal versus cardiovascular safety. Direct, head-to-head in vivo comparative studies of tolmetin sodium and various selective COX-2 inhibitors are warranted to provide a more definitive and comprehensive comparison.

References

• 1. rjptsimlab.com [rjptsimlab.com]
• 2. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. saspublishers.com [saspublishers.com]
• 4. archives.ijper.org [archives.ijper.org]
• 5. Evaluation of gastric tolerability, antinociceptive and antiinflammatory activity of combination NSAIDs in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficacy, tolerability, and upper gastrointestinal safety of celecoxib for treatment of osteoarthritis and rheumatoid arthritis: systematic review of randomised controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.mdedge.com [cdn.mdedge.com]
• 8. COX-2 inhibitors and cardiovascular risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective COX-2 inhibitors, NSAIDs and cardiovascular events – is celecoxib the safest choice? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Design, synthesis of celecoxib-tolmetin drug hybrids as selective and potent COX-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Gastrointestinal toxicity with celecoxib vs nonsteroidal anti-inflammatory drugs for osteoarthritis and rheumatoid arthritis: the CLASS study: A randomized controlled trial. Celecoxib Long-term Arthritis Safety Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Selective COX-2 Inhibitors: Road from Success to Controversy and the Quest for Repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 15. researchgate.net [researchgate.net]
• 16. brieflands.com [brieflands.com]
• 17. dovepress.com [dovepress.com]
• 18. Frontiers | Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach [frontiersin.org]
• 19. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. 2.7. Acetic Acid-Induced Writhing Test [bio-protocol.org]
• 22. Animal models of acute gastric mucosal injury: Macroscopic and microscopic evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of In Vitro IC50 Values for Tolmetin Sodium: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of published in vitro IC50 values for Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID). The objective is to assess the reproducibility of these values and provide detailed experimental context to aid researchers in their own investigations. Tolmetin Sodium primarily exerts its anti-inflammatory, analgesic, and antipyretic effects through the inhibition of cyclooxygenase (COX) enzymes, which are key to the prostaglandin synthesis pathway.

Summary of In Vitro IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. For Tolmetin Sodium, the most frequently cited in vitro targets are the two isoforms of the cyclooxygenase enzyme: COX-1 and COX-2. A review of available literature and supplier data indicates a notable consistency in the reported IC50 values for human COX enzymes.

Target Enzyme	Tolmetin Sodium IC50 (µM)	Source(s)
Human COX-1	0.35	MedchemExpress[1], Warner et al., 1999
Human COX-2	0.82	MedchemExpress[1], Warner et al., 1999

The data suggests that Tolmetin Sodium is a non-selective COX inhibitor, with a slightly higher potency for COX-1 over COX-2. The consistency of these values across a peer-reviewed publication and a major chemical supplier provides a degree of confidence in their reproducibility.

Mechanism of Action: Inhibition of Prostaglandin Synthesis

Tolmetin Sodium functions by inhibiting the COX enzymes, which catalyze the conversion of arachidonic acid to prostaglandin H2 (PGH2), the precursor to various prostaglandins and thromboxanes. These lipid compounds are key mediators of inflammation, pain, and fever. By blocking this enzymatic step, Tolmetin Sodium reduces the production of these pro-inflammatory molecules.

Caption: Inhibition of COX-1 and COX-2 by Tolmetin Sodium.

Experimental Protocols for IC50 Determination

The reproducibility of IC50 values is highly dependent on the experimental methodology. Below are summaries of common protocols used to determine the in vitro inhibitory activity of NSAIDs like Tolmetin Sodium against COX enzymes.

Human Whole Blood Assay (as described by Warner et al., 1999)

This assay measures the inhibition of COX-1 and COX-2 in a physiologically relevant environment.

• COX-1 Activity:

  • Whole blood from healthy volunteers is incubated with the test compound (Tolmetin Sodium) for 1 hour at 37°C.

  • Blood is allowed to clot, and the serum is collected.

  • The concentration of thromboxane B2 (TxB2), a stable metabolite of the COX-1 product thromboxane A2, is measured by radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

  • The IC50 is calculated as the concentration of Tolmetin Sodium that causes 50% inhibition of TxB2 production compared to a vehicle control.

• COX-2 Activity:

  • Whole blood is incubated with the test compound and lipopolysaccharide (LPS) for 24 hours at 37°C. LPS induces the expression of COX-2.

  • Plasma is collected by centrifugation.

  • The concentration of prostaglandin E2 (PGE2), a major product of COX-2, is measured by RIA or ELISA.

  • The IC50 is calculated as the concentration of Tolmetin Sodium that causes 50% inhibition of PGE2 production.

Cell-Free Enzyme Inhibition Assay (General Protocol)

This type of assay uses purified or recombinant COX enzymes to directly measure the inhibitory effect of a compound.

• Enzyme Preparation: Purified ovine or human recombinant COX-1 and COX-2 enzymes are used.

• Reaction Mixture: The reaction buffer typically contains Tris-HCl, a heme cofactor, and a reducing agent like epinephrine.

• Incubation: The enzyme is pre-incubated with various concentrations of the test compound (Tolmetin Sodium) at 37°C for a specified time.

• Reaction Initiation: The enzymatic reaction is initiated by adding the substrate, arachidonic acid.

• Reaction Termination: After a short incubation period, the reaction is stopped, often by adding a strong acid.

• Product Quantification: The amount of prostaglandin produced (e.g., PGE2) is quantified. This can be done using various methods, including:

  • ELISA: A competitive immunoassay.

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method for detecting and quantifying prostaglandins.

• IC50 Calculation: The IC50 value is determined by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow for IC50 Determination

The general workflow for determining the IC50 of an inhibitor like Tolmetin Sodium in a cell-free assay is outlined below.

Caption: A generalized workflow for determining IC50 values in vitro.

Conclusion

The available data on the in vitro IC50 values of Tolmetin Sodium against human COX-1 and COX-2 show good agreement between a key peer-reviewed study and a commercial supplier. This suggests that the reported values of 0.35 µM for COX-1 and 0.82 µM for COX-2 are reproducible. Researchers aiming to replicate or build upon these findings should pay close attention to the specific experimental conditions, including the source of the enzyme or cell type, substrate concentration, and incubation times, as these factors can significantly influence the outcome of the assay. The use of standardized protocols, such as the human whole blood assay or cell-free enzyme assays with well-defined components, is crucial for ensuring the comparability of results across different studies.

References

• 1. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tolmetin Sodium in a Laboratory Environment

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals handling Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID), adherence to established disposal protocols is essential to ensure a safe work environment and compliance with regulatory standards. This guide provides a procedural, step-by-step framework for the safe and compliant disposal of Tolmetin Sodium.

Hazard Profile and Safety Recommendations

Tolmetin Sodium is classified as harmful if swallowed and is known to cause skin irritation.[1] Therefore, appropriate personal protective equipment (PPE) is mandatory during handling and disposal.

Safety Precaution	Specification	Rationale	Source
Eye Protection	Safety glasses with side-shields or goggles	Prevents eye contact with dust or splashes.
Hand Protection	Appropriate protective gloves	Prevents skin irritation and absorption.	[1][2]
Body Protection	Lab coat or other protective clothing	Minimizes skin exposure.	[2]
Respiratory Protection	Not required under normal use with adequate ventilation	Use NIOSH/MSHA approved respirator if dust formation is unavoidable.	[2]
Handling	Avoid dust formation. Do not ingest, inhale, or get on skin/eyes.	To prevent adverse health effects.	[2]

Standard Disposal Protocol for Tolmetin Sodium

The recommended procedure for disposing of Tolmetin Sodium is to treat it as chemical waste. It should not be disposed of as normal solid waste or flushed down the drain.[3][4][5] The primary method is to engage a licensed, professional waste disposal company.[6]

Step 1: Waste Identification and Segregation

• Identify: Clearly label all containers with "Tolmetin Sodium Waste."

• Segregate: Keep Tolmetin Sodium waste separate from other waste streams to avoid unintended chemical reactions. Store in a suitable, closed container.[2]

Step 2: Containerization

• Primary Container: Use a chemically resistant, sealable container for the waste.

• Labeling: Ensure the container is clearly labeled with the chemical name and any relevant hazard symbols.

Step 3: Arrange for Professional Disposal

• Contact Vendor: Engage a licensed professional waste disposal company or your institution's Environmental Health & Safety (EHS) office.

• Documentation: Follow all institutional and regulatory requirements for waste manifest and tracking.

• Final Disposal: The final disposal method will be determined by the licensed vendor, typically incineration at an approved waste disposal plant.[2][4]

Note on Consumer/Household Disposal: For non-laboratory settings, the FDA provides guidance for pharmaceutical disposal. The best option is a drug take-back program.[7][8][9] If unavailable, the medication (without crushing pills) can be mixed with an unpalatable substance like dirt or used coffee grounds, placed in a sealed container, and discarded in household trash.[8][10][11] This practice is not suitable for laboratory settings, which must adhere to stricter chemical waste regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Tolmetin Sodium in a research environment.

Caption: Logical workflow for the safe disposal of Tolmetin Sodium in a laboratory setting.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.com [fishersci.com]
• 3. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 4. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 5. Pharmaceutical Waste | Department of Toxic Substances Control [dtsc.ca.gov]
• 6. s3.amazonaws.com [s3.amazonaws.com]
• 7. Medication disposal: How-to guide for different types [medicalnewstoday.com]
• 8. mayoclinichealthsystem.org [mayoclinichealthsystem.org]
• 9. Where and How to Dispose of Unused Medicines | FDA [fda.gov]
• 10. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
• 11. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]

Essential Safety and Operational Guide for Handling Tolmetin Sodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and disposal of Tolmetin Sodium. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Quantitative Data Summary

The following table summarizes key quantitative data for Tolmetin Sodium Dihydrate.

Property	Value
Molecular Formula	C₁₅H₁₄NNaO₃ · 2H₂O
Molecular Weight	315.30 g/mol
Melting Point	155-157 °C (decomposes)
Solubility	Soluble in water
Appearance	Off-white powder

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for handling Tolmetin Sodium in a laboratory setting.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and hazard information.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area. Keep away from heat and sources of ignition.[1]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle Tolmetin Sodium in a well-ventilated area. Use a fume hood if there is a risk of dust formation.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side shields or goggles.[1]

  • Hand Protection: Wear appropriate chemical-resistant gloves.[1][2]

  • Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1][2]

Weighing and Dispensing

• Designated Area: Perform weighing and dispensing in a designated area to minimize contamination.

• Dust Control: Avoid the formation of dust and aerosols.[2] Use a balance with a draft shield.

• Cleaning: Clean the weighing area and utensils thoroughly after each use.

Disposal Plan

Tolmetin Sodium is classified as a non-hazardous solid waste.

• Waste Collection: Collect waste Tolmetin Sodium and any contaminated disposable materials (e.g., gloves, weighing paper) in a designated, sealed waste container.

• Labeling: Label the waste container as "Non-hazardous waste: Tolmetin Sodium".

• Disposal:

  • Package the waste securely in at least two layers of packaging to prevent spills.[1]

  • The innermost container should retain its original label.[1]

  • The outer container must be labeled as "Non-hazardous".[1]

  • Laboratory personnel must transport the packaged waste directly to the designated dumpster for regular trash disposal.[1][3][4] Do not leave it for custodial staff to handle.[4]

Emergency Procedures

Immediate and appropriate response is crucial in the event of an emergency involving Tolmetin Sodium.

Spills

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wear appropriate PPE (gloves, safety glasses, lab coat).

  • Carefully sweep or vacuum the spilled solid material into a sealed container for disposal.[5] Avoid generating dust.

  • Clean the spill area with soap and water.

• Major Spills:

  • Evacuate the area and restrict access.

  • Alert your supervisor and the appropriate safety personnel.

  • Follow your institution's emergency response plan.

Personal Exposure

• Inhalation:

  • Move the affected person to fresh air.[1]

  • If breathing is difficult, provide artificial respiration.[1]

  • Seek medical attention if symptoms occur.[1]

• Skin Contact:

  • Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1]

  • Remove contaminated clothing.

  • Seek medical attention if skin irritation persists.[1]

• Eye Contact:

  • Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1]

  • Remove contact lenses if present and easy to do.

  • Seek medical attention.

• Ingestion:

  • Clean the mouth with water and drink plenty of water afterwards.[1]

  • Do not induce vomiting.

  • Seek immediate medical attention.[1]

Fire

• Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[2]

• Firefighting Procedures:

  • In the event of a fire, wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

  • Keep product and empty containers away from heat and sources of ignition.[1]

Visual Workflow Guides

The following diagrams illustrate the standard handling procedures and emergency response workflows for Tolmetin Sodium.

Caption: Standard Operating Procedure for Handling Tolmetin Sodium.

Caption: Emergency Response Workflow for Tolmetin Sodium Incidents.

References

• 1. Appendix A - Disposal of Nonhazardous Laboratory Waste As Regular Trash for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. chemistry.mtsu.edu [chemistry.mtsu.edu]
• 4. sfasu.edu [sfasu.edu]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]